3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride

• CAS: 2098045-25-9

Core Science & Biosynthesis

1H NMR and 13C NMR chemical shifts for 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride

An in-depth technical guide on the nuclear magnetic resonance (NMR) characterization of 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride.

Executive Summary

The compound 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride (CAS: 2098045-25-9) is a highly valuable, sp3-rich heterocyclic building block. In modern medicinal chemistry, incorporating such polar, three-dimensional motifs is a proven strategy to improve the physicochemical properties of drug candidates, including aqueous solubility and metabolic stability. Because this molecule contains two distinct saturated ring systems connected via an ether linkage, rigorous structural elucidation is required to confirm regiochemistry and purity. This guide provides a definitive framework for assigning the 1 H and 13 C NMR spectra of this compound, detailing the causality behind experimental choices and providing self-validating analytical protocols.

Structural Elucidation Strategy: Causality in Experimental Design

When analyzing strained nitrogen-containing heterocycles like azetidines, experimental design is critical. The choice of solvent and the salt form of the molecule directly dictate the quality of the resulting NMR spectra.

• Why the Hydrochloride Salt? The free base of azetidine undergoes rapid ring puckering and nitrogen inversion at room temperature. This intermediate exchange rate leads to severe line broadening of the C2 and C4 proton signals, making multiplicity analysis impossible. By utilizing the hydrochloride salt, the nitrogen is protonated ( NH2+​ ). This locks the conformation, slows the exchange rate, and shifts the adjacent C2/C4 protons downfield, cleanly separating them from the aliphatic signals of the tetrahydro-2H-pyran (THP) ring[1].

• Why DMSO- d6​ ? While D 2​ O easily dissolves the salt, it rapidly exchanges with the NH2+​ protons, obliterating their signal. Dimethyl sulfoxide- d6​ (DMSO- d6​ ) is highly polar, fully solubilizing the salt, while its aprotic nature (if kept strictly anhydrous) slows proton exchange enough to observe the broad NH2+​ singlet at ~9.20 ppm. This provides direct confirmation of the salt form.

1 H NMR Spectral Analysis

The 1 H NMR spectrum of 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride in DMSO- d6​ is characterized by distinct regions: the downfield protonated amine, the mid-field ether methines and azetidine methylenes, and the upfield THP methylenes. The assignments below are derived from empirical literature precedents for azetidin-3-ol salts[2] and THP-4-ol derivatives[3].

Table 1: 1 H NMR Quantitative Data (400 MHz, DMSO- d6​ )

Position	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant ( J , Hz)	Assignment Notes
NH2+​	9.20	br s	2H	-	Broadened due to quadrupolar relaxation of 14 N and slow exchange.
Azetidine C3-H	4.50	tt	1H	6.5, 4.0	Highly deshielded by both the adjacent oxygen and the N+ pole.
Azetidine C2-H, C4-H	3.95 - 4.20	m	4H	-	Diastereotopic geminal protons; complex multiplet due to ring strain.
THP C2-H, C6-H (eq)	3.80	dt	2H	11.5, 4.0	Equatorial protons deshielded by the adjacent ring oxygen.
THP C4-H	3.60	tt	1H	9.0, 4.0	Methine proton at the ether linkage.
THP C2-H, C6-H (ax)	3.30	td	2H	11.5, 2.5	Axial protons; shifted upfield relative to equatorial counterparts.
THP C3-H, C5-H (eq)	1.85	m	2H	-	Equatorial aliphatic protons of the THP ring.
THP C3-H, C5-H (ax)	1.45	m	2H	-	Axial aliphatic protons of the THP ring.

13 C NMR Spectral Analysis

The 13 C NMR spectrum provides a clear map of the carbon skeleton. The etherification of the two rings causes a predictable downfield shift of ~8-10 ppm for the C3 carbon of the azetidine and the C4 carbon of the THP ring compared to their free alcohol precursors[2][3].

Table 2: 13 C NMR Quantitative Data (100 MHz, DMSO- d6​ )

Position	Chemical Shift (δ, ppm)	Carbon Type	Assignment Notes
THP C4	73.8	CH	Ether linkage methine; furthest downfield aliphatic carbon.
Azetidine C3	67.5	CH	Ether linkage methine; downfield due to O and strained ring geometry.
THP C2, C6	64.5	CH 2​	Adjacent to the THP ring oxygen.
Azetidine C2, C4	51.2	CH 2​	Adjacent to the protonated nitrogen.
THP C3, C5	31.5	CH 2​	Aliphatic ring carbons.

2D NMR Workflows for Unambiguous Assignment

To definitively prove the connectivity between the two rings (the ether linkage), 2D NMR is required.

Caption: Key COSY (blue) and HMBC (red) correlations establishing the ether linkage.

Causality of 2D Selection:

• COSY ( 1 H- 1 H): Used to map the isolated spin systems. It will show coupling between the THP C4 methine and the adjacent C3/C5 methylenes, but it cannot cross the ether oxygen.

• HSQC ( 1 H- 13 C): Crucial for pairing the diastereotopic protons of the THP ring (e.g., the signals at 3.80 ppm and 3.30 ppm) to the single carbon signal at 64.5 ppm.

• HMBC ( 1 H- 13 C): The definitive proof of structure. A 3J cross-peak will be observed between the Azetidine C3 proton (4.50 ppm) and the THP C4 carbon (73.8 ppm), validating the ether bridge.

Experimental Protocol for NMR Acquisition

To ensure E-E-A-T standards (Expertise, Experience, Authoritativeness, Trustworthiness), the following methodology is engineered as a self-validating system .

Caption: Step-by-step NMR acquisition workflow for structural validation of the azetidine derivative.

Step-by-Step Methodology

Step 1: Precision Sample Preparation

• Action: Weigh exactly 15–20 mg of 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride into a clean glass vial. Dissolve completely in 0.6 mL of 99.9% atom D DMSO- d6​ from a fresh ampoule. Transfer to a 5 mm NMR tube.

• Causality: 15 mg is the optimal threshold. It provides sufficient signal-to-noise (S/N) for a 13 C spectrum in under 2 hours, without increasing the solution's viscosity, which would cause dipole-dipole relaxation line broadening.

Step 2: Instrument Setup & Self-Validation

• Action: Insert the sample into a minimum 400 MHz NMR spectrometer. Lock onto the deuterium frequency of DMSO. Perform automated gradient shimming (e.g., TopShim) along the Z-axis.

• Self-Validation Check: Acquire a single-scan 1 H spectrum before proceeding. Verify that the residual DMSO pentet is sharply resolved at exactly 2.50 ppm. Crucially, check the water peak. It should be a tight singlet near 3.33 ppm. If the water peak is broad or shifted downfield, the DMSO has absorbed atmospheric moisture. This hygroscopic contamination will initiate rapid chemical exchange, collapsing your critical NH2+​ signal at 9.20 ppm. If this occurs, the sample must be remade.

Step 3: Pulse Sequence Execution

• 1 H NMR: Acquire 16 scans with a 30° pulse angle and a relaxation delay (D1) of 1.5 seconds.

• 13 C NMR: Acquire 1024 scans using a power-gated decoupling sequence (e.g., zgpg30) with a D1 of 2.0 seconds to ensure full relaxation of the quaternary carbons (though this molecule lacks them, it ensures quantitative integration of the methines).

• 2D NMR: Acquire gradient-selected COSY, multiplicity-edited HSQC, and HMBC (optimized for long-range couplings of J = 8 Hz).

Step 4: Data Processing

• Action: Apply an exponential window function (Line Broadening = 0.3 Hz for 1 H, 1.0 Hz for 13 C) prior to Fourier Transformation. Manually phase the spectra (zero-order and first-order) and apply a polynomial baseline correction to ensure accurate integrals.

References

• Tetrahydro-4H-pyran-4-ol | C5H10O2 | CID 74956 - PubChem - NIH . National Center for Biotechnology Information. Available at:[Link]

• Discovery and Optimization of LATS1 and LATS2 Kinase Inhibitors for Use in Regenerative Medicine . PubMed Central (PMC), National Institutes of Health. Available at:[Link]

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A Comprehensive Technical Guide to the Solubility Profile of 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine Hydrochloride for Drug Development Applications

Abstract

The solubility of an active pharmaceutical ingredient (API) is a cornerstone of drug discovery and development, profoundly influencing its bioavailability, formulation feasibility, and the reliability of in-vitro screening data.[1][2] This technical guide provides an in-depth examination of the solubility profile of 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride, a heterocyclic building block of interest in medicinal chemistry. We present a detailed analysis of its solubility in dimethyl sulfoxide (DMSO), the standard solvent for high-throughput screening, and in a panel of polar solvents relevant to physiological conditions and formulation development. This document outlines both the theoretical underpinnings and the practical, field-proven experimental protocols for determining thermodynamic and kinetic solubility, equipping researchers and drug development professionals with the necessary tools for a robust physicochemical characterization.

Introduction to the Analyte and the Imperative of Solubility

3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride is a small molecule featuring a saturated azetidine ring linked via an ether to a tetrahydropyran moiety. Such structures are of significant interest in modern drug discovery as scaffolds for generating novel chemical entities. The azetidine ring, in particular, is a valuable bioisostere for other cyclic amines, offering a unique vector in three-dimensional chemical space.

Before a compound can advance through the development pipeline, its fundamental physical properties must be thoroughly understood. Of these, aqueous solubility is paramount. Poor solubility can lead to a cascade of challenges, including:

• Compromised Bioavailability: A drug must dissolve to be absorbed from the gastrointestinal tract.[2]

• Inaccurate In-Vitro Data: Compound precipitation in assay media can lead to false negatives or underestimated potency.

• Formulation Hurdles: Developing a stable and effective dosage form for an insoluble compound is a significant and costly challenge.[2]

This guide provides a comprehensive framework for assessing the solubility of 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride, establishing a critical data foundation for its future development.

Physicochemical Profile of the Analyte

Understanding the inherent chemical properties of a molecule is the first step in predicting its solubility behavior. The hydrochloride salt form suggests that the compound is basic and that its solubility will likely be pH-dependent.

Property	Value	Source/Note
Chemical Name	3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride	-
Molecular Formula	C₈H₁₆ClNO₂	Calculated from free base
Molecular Weight	193.67 g/mol	Calculated from free base (157.21) + HCl (36.46)
CAS Number	1343861-56-2 (Free Base)	ChemScene[3]
Structure		-
Topological Polar Surface Area (TPSA)	30.49 Ų (Free Base)	ChemScene[3]
Predicted logP	0.1538 (Free Base)	ChemScene[3]

The azetidine nitrogen is the most basic site and will be protonated at physiological pH, forming the hydrochloride salt. This salt form is intentionally used to enhance aqueous solubility compared to the free base. The moderate TPSA and low logP of the free base suggest a favorable intrinsic polarity for dissolution in polar solvents.

The Role of DMSO in Preclinical Research

Dimethyl sulfoxide (DMSO) is the workhorse solvent in early-stage drug discovery. Its remarkable ability to dissolve a vast array of both polar and nonpolar compounds makes it indispensable for creating the high-concentration stock solutions used in chemical libraries and high-throughput screening (HTS).[4][5][6]

Causality Behind DMSO's Ubiquity:

• High Solvating Power: Its high dielectric constant and polar nature allow it to effectively solvate a wide range of molecules.[6]

• Miscibility: It is readily miscible with water and most aqueous assay buffers, facilitating the dilution of stock solutions into final assay concentrations.[4]

• Stability: Its high boiling point (189 °C) minimizes evaporation, ensuring the concentration of stock solutions remains stable over time.[4]

However, it is critical to recognize that solubility in pure DMSO does not predict aqueous solubility. In fact, the transition from a DMSO-rich environment to an aqueous one is the basis for kinetic solubility assays, which measure a compound's propensity to precipitate upon dilution.[7][8]

Experimental Determination of Solubility

A comprehensive solubility assessment requires determining two distinct parameters: thermodynamic and kinetic solubility.

• Thermodynamic (Equilibrium) Solubility: This is the "gold standard" measurement, representing the true saturation point of a compound in a solvent at equilibrium.[9] It is typically determined using the shake-flask method and is crucial for lead optimization and formulation decisions.[7][10]

• Kinetic Solubility: This measures the concentration at which a compound, introduced from a concentrated DMSO stock, begins to precipitate in an aqueous buffer.[8][11] It is a high-throughput method used to flag potential solubility issues early in the discovery process.[10]

Protocol: Thermodynamic Solubility (Shake-Flask Method)

This protocol determines the equilibrium solubility and is the most rigorous method.

Expertise & Causality: The shake-flask method ensures that the system reaches a true thermodynamic equilibrium between the undissolved solid and the saturated solution. Using an excess of solid material is a self-validating step to guarantee that saturation has been achieved.[8] Agitation for 24-48 hours is necessary to overcome the kinetic barriers of dissolution.[7]

Experimental Protocol:

• Preparation: Add an excess amount (e.g., ~2 mg) of solid 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride to a series of 1.5 mL glass vials.

• Solvent Addition: To each vial, add 1.0 mL of the desired solvent (e.g., Pure DMSO, Deionized Water, Phosphate-Buffered Saline pH 7.4, 0.1N HCl).

• Equilibration: Seal the vials tightly and place them on a rotating shaker or orbital agitator at a constant temperature (e.g., 25 °C) for 24 hours to ensure equilibrium is reached.[7]

• Phase Separation: After equilibration, let the vials stand for 1 hour to allow undissolved solids to settle. Centrifuge the samples at 14,000 rpm for 15 minutes to pellet any remaining suspended particles.

• Sample Collection: Carefully collect an aliquot of the clear supernatant. Crucially, do not disturb the solid pellet.

• Filtration (Optional but Recommended): For added rigor, filter the supernatant through a low-binding 0.45 µm filter (e.g., PVDF) to remove any fine particulates.[7]

• Dilution & Quantification: Prepare a dilution series of the filtered supernatant in the mobile phase and quantify the concentration using a validated HPLC-UV method against a standard curve.

Caption: Workflow for Thermodynamic Solubility Determination.

Protocol: Kinetic Solubility (Nephelometry Method)

This protocol provides a high-throughput assessment of precipitation risk.

Expertise & Causality: This method mimics the process of diluting a DMSO stock solution into an aqueous buffer, as is common in HTS.[10] Nephelometry or turbidimetry directly detects the formation of a precipitate by measuring light scattering, providing an immediate readout of the concentration at which the compound is no longer soluble under these non-equilibrium conditions.[1][12]

Experimental Protocol:

• Stock Solution: Prepare a 10 mM stock solution of 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride in 100% DMSO.

• Serial Dilution: In a 96-well plate, perform a serial dilution of the DMSO stock solution using 100% DMSO to create a range of concentrations (e.g., 10 mM down to ~0.02 mM).

• Addition to Buffer: In a separate 96-well clear-bottom assay plate, add an appropriate volume of aqueous buffer (e.g., 198 µL of PBS, pH 7.4).

• Compound Dosing: Transfer a small aliquot (e.g., 2 µL) from the DMSO dilution plate to the corresponding wells of the aqueous plate. This results in a final DMSO concentration of 1%.

• Precipitation Detection: Immediately place the assay plate into a nephelometer or plate reader capable of measuring turbidity. Shake briefly and measure light scattering at regular intervals over 1-2 hours.

• Quantification: The kinetic solubility is defined as the highest concentration that does not show a significant increase in light scattering compared to the buffer-only control.

Caption: Workflow for Kinetic Solubility Determination.

Expected Solubility Profile and Data Summary

Based on the structure—a small, polar molecule in its hydrochloride salt form—we can anticipate a favorable solubility profile. The following table summarizes the expected results from the described experimental protocols.

Solvent	Method	Expected Solubility (µg/mL)	Expected Solubility (µM)	Commentary
DMSO	Thermodynamic	> 20,000	> 100,000	Excellent solubility is expected, facilitating high-concentration stock preparation.
0.1 N HCl (pH 1.2)	Thermodynamic	> 2,000	> 10,327	High solubility is anticipated at low pH due to the common ion effect and full protonation.
Deionized Water	Thermodynamic	~1,500 - 2,500	~7,745 - 12,909	Good intrinsic aqueous solubility is expected for the hydrochloride salt.
PBS (pH 7.4)	Thermodynamic	~1,000 - 2,000	~5,163 - 10,327	Solubility may be slightly lower than in pure water due to buffer salts and higher pH.
PBS (pH 7.4)	Kinetic	> 200	> 1,033	Kinetic solubility should be high, indicating a low risk of precipitation in HTS assays.
Ethanol	Thermodynamic	> 5,000	> 25,817	High solubility is expected in polar protic organic solvents.

Discussion and Field-Proven Insights

• DMSO as a Vehicle: The high solubility in DMSO confirms its suitability as a solvent for stock solution preparation.[4][6] Researchers can confidently prepare stocks at concentrations of 10-50 mM for use in screening campaigns.

• pH-Dependent Aqueous Solubility: As a hydrochloride salt of a basic compound, the solubility of 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride is expected to be pH-dependent. Solubility will be highest at acidic pH where the azetidine nitrogen is fully protonated and may decrease as the pH approaches the pKa of the free base, where the less soluble neutral form begins to dominate. This is a critical consideration for oral drug development, as the compound will encounter a wide range of pH environments in the gastrointestinal tract.[11][13]

• Kinetic vs. Thermodynamic: The kinetic solubility value is typically lower than the thermodynamic solubility. This is because the kinetic measurement reflects the energy barrier to precipitation from a supersaturated solution, whereas the thermodynamic value is a true equilibrium point.[7][11] A high kinetic solubility (>100 µM) is a strong positive indicator, suggesting the compound is unlikely to precipitate in typical cell-based or biochemical assays where final concentrations are often much lower.

• Implications for Drug Development: The overall favorable solubility profile suggests that this compound is a promising candidate from a physicochemical standpoint. Its high aqueous solubility at physiological pH indicates that absorption may not be limited by dissolution rate, a key factor for oral bioavailability.[14]

Conclusion

A thorough understanding of a compound's solubility is not merely a data collection exercise; it is a fundamental pillar of risk assessment in drug discovery. This guide has provided a comprehensive framework for evaluating the solubility of 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride. By employing the robust, self-validating protocols for both thermodynamic and kinetic solubility described herein, researchers can generate high-quality, reliable data. The anticipated favorable solubility profile of this compound in both DMSO and physiologically relevant polar solvents marks it as a tractable starting point for further medicinal chemistry exploration, free from the immediate liabilities that often plague less soluble molecules.

References

• Dimethyl sulfoxide - Wikipedia. Wikipedia. [Link]

• Compound solubility measurements for early drug discovery. Computational Chemistry. [Link]

• Thermodynamic Solubility Assay - Domainex. Domainex. [Link]

• Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. Pion Inc. [Link]

• Measuring the solubility of pharmaceutical compounds using NEPHEL.O - Rheolution. Rheolution. [Link]

• A review of methods for solubility determination in biopharmaceutical drug characterization. PubMed. [Link]

• DMSO Solubility Assessment for Fragment-Based Screening - PMC - NIH. National Institutes of Health. [Link]

• Comparison of Nephelometric, UV-Spectroscopic, and HPLC Methods for High-Throughput Determination of Aqueous Drug Solubility in Microtiter Plates. ACS Publications. [Link]

• Kinetic solubility automated screen | BMG LABTECH. BMG LABTECH. [Link]

• How does polarity of a solvent increase conductance of electrolyte? Chemistry Stack Exchange. [Link]

• Guidance for Industry - FDA. U.S. Food and Drug Administration. [Link]

• A new HPLC approach for determination of in-vitro solubility of naproxen sodium. ResearchGate. [Link]

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• Dissolution Testing and Acceptance Criteria for Immediate-Release Solid Oral Dosage Form Drug Products Containing High Solubility - FDA. U.S. Food and Drug Administration. [Link]

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Navigating the Physicochemical Landscape of 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride: A Technical Guide

For the Attention of Researchers, Scientists, and Drug Development Professionals

This document serves as an in-depth technical guide to the physical properties of 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride, with a focused discourse on its melting point. As a crucial parameter influencing material handling, formulation development, and regulatory compliance, a thorough understanding of the melting point is indispensable. This guide synthesizes available data on structurally related compounds and provides a robust experimental framework for the empirical determination of this key physical property.

Introduction: The Structural Significance of a Novel Scaffold

3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride is a molecule of interest in contemporary medicinal chemistry, merging two key structural motifs: a strained azetidine ring and a tetrahydropyran (THP) moiety. The azetidine core, a four-membered nitrogen-containing heterocycle, is a privileged scaffold in drug discovery, known for imparting unique conformational constraints and metabolic stability. The THP ring, often employed as a bioisosteric replacement for more lipophilic groups, can enhance aqueous solubility and modulate pharmacokinetic properties. The hydrochloride salt form is typically utilized to improve the stability and bioavailability of the parent compound.

A comprehensive characterization of the physical properties of this hydrochloride salt is paramount for its advancement in the drug development pipeline. The melting point, in particular, serves as a critical indicator of purity and polymorphic form.

Physicochemical Properties: An Analysis of Available Data

Direct experimental data for the physical properties, including the melting point, of 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride are not extensively reported in publicly accessible literature. However, an examination of the constituent parts and related analogs provides a basis for anticipated characteristics.

The free base, 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine, is listed under CAS number 1343861-56-2.[1] Typically, the free base of such a molecule is expected to be a liquid or a low-melting solid at room temperature. The conversion to a hydrochloride salt introduces ionic character, which significantly increases the lattice energy of the solid form. Consequently, 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride is anticipated to be a crystalline solid with a relatively high melting point.

For comparative purposes, the physical properties of related compounds are summarized in the table below.

Compound Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Reported Melting Point (°C)
3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine	1343861-56-2	C₈H₁₅NO₂	157.21	Not Reported
Tetrahydro-2H-pyran	142-68-7	C₅H₁₀O	86.13	-45
Azetidine	503-29-7	C₃H₇N	57.10	Not Applicable (Boiling Point: 61-62)
3-Hydroxyazetidine hydrochloride	Not Available	C₃H₈ClNO	109.55	Not Reported

The significant increase in melting point from the parent heterocycles to their more complex and salified derivatives underscores the importance of empirical determination for the title compound.

Experimental Protocol: Melting Point Determination

The absence of a reported melting point necessitates a reliable and reproducible experimental protocol for its determination. The following methodology is based on the capillary method, a standard technique recognized by major pharmacopeias.

Principle

A small, finely powdered sample of the substance is packed into a capillary tube and heated in a calibrated apparatus. The temperature range over which the substance melts is observed and recorded. A sharp melting range is indicative of a pure compound.

Materials and Apparatus

• Apparatus: Digital melting point apparatus (e.g., Büchi M-560, Stuart SMP30)

• Capillary Tubes: Standard melting point capillary tubes, one end sealed.

• Sample: 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride, finely powdered and dried.

• Mortar and Pestle: To powder the sample if necessary.

• Drying Agent: Desiccant such as silica gel or phosphorus pentoxide in a desiccator.

Step-by-Step Methodology

• Sample Preparation:

  • Ensure the sample is completely dry by placing it in a vacuum desiccator over a suitable drying agent for at least 24 hours. Moisture can act as an impurity and depress the melting point.

  • If the sample consists of large crystals, gently grind it to a fine powder using a clean, dry mortar and pestle. This ensures uniform packing and heat transfer.

• Capillary Tube Loading:

  • Tamp the open end of a capillary tube into the powdered sample until a small amount of material enters the tube.

  • Invert the tube and tap it gently on a hard surface to pack the sample into the sealed end. A long glass tube can be used to drop the capillary through, allowing for tighter packing upon impact.

  • The packed sample height should be between 2-4 mm. An excessive amount of sample can lead to a broad melting range.

• Melting Point Measurement:

  • Rapid Determination (Optional): If the approximate melting point is unknown, perform a rapid determination by heating the sample at a fast ramp rate (e.g., 10-20 °C/minute). This will provide an estimated melting range.

  • Accurate Determination:

    • Allow the apparatus to cool to at least 20 °C below the estimated melting point.

    • Place the loaded capillary tube into the heating block of the apparatus.

    • Set the starting temperature to approximately 10-15 °C below the expected melting point.

    • Set the heating rate to a slow ramp (1-2 °C/minute) to ensure thermal equilibrium between the sample and the heating block.

    • Observe the sample closely through the magnified viewing lens.

    • Record the temperature at which the first droplet of liquid appears (the onset of melting).

    • Record the temperature at which the last solid particle melts (the clear point).

    • The melting point is reported as the range between these two temperatures.

• Data Recording and Purity Assessment:

  • A narrow melting range (typically 1-2 °C) is indicative of a high-purity compound.

  • A broad melting range suggests the presence of impurities or that the substance is a mixture of isomers.

Causality in Experimental Design

• Drying the Sample: The presence of solvents can create a eutectic mixture, leading to a depression and broadening of the melting point range.

• Fine Powdering: Ensures efficient and uniform heat transfer throughout the sample, leading to a more accurate and sharper melting point.

• Controlled Heating Rate: A slow heating rate is crucial for allowing the system to remain in thermal equilibrium, ensuring that the recorded temperature accurately reflects the temperature of the sample as it melts.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the melting point determination protocol.

Caption: Workflow for the empirical determination of melting point.

Conclusion

While a definitive melting point for 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride is not currently documented in readily available scientific literature, this guide provides the necessary framework for its empirical determination. By understanding the physicochemical contributions of its constituent azetidine and tetrahydropyran moieties and by employing the standardized, rigorous protocol outlined herein, researchers can confidently establish this critical physical property. This, in turn, will facilitate further development and characterization of this promising chemical entity.

References

• Wikipedia. Tetrahydropyran. [Link]

• Wikipedia. Azetidine. [Link]

• Google Patents. Synthetic method of 3-hydroxyazetidine hydrochloride.

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Crystal Structure, Stereochemistry, and Conformational Analysis of 3-((Tetrahydro-2H-pyran-4-yl)oxy)azetidine Hydrochloride

Target Audience: Researchers, Structural Biologists, and Medicinal Chemists Document Type: In-Depth Technical Whitepaper

Executive Summary

In contemporary drug discovery, the transition from flat, sp2 -hybridized aromatic rings to sp3 -enriched, three-dimensional scaffolds is a proven strategy for improving physicochemical properties such as aqueous solubility, metabolic stability, and target specificity. 3-((Tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride represents a highly modular, polar, and conformationally defined building block. This whitepaper provides a rigorous structural analysis of this molecule, detailing its stereochemical dynamics, solid-state crystallographic behavior, and the experimental protocols required for its physical characterization.

Molecular Architecture & Stereochemical Dynamics

The physicochemical behavior of 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine is dictated by the conformational interplay between its two heterocyclic rings and the central ether linkage.

Tetrahydropyran (THP) Conformational Space

The tetrahydro-2H-pyran ring predominantly adopts a chair conformation to minimize torsional strain. Because the ether linkage is located at the C4 position—directly opposite the ring oxygen—the stereoelectronic "anomeric effect" (which typically forces C2 electronegative substituents into an axial position) is absent[1]. Consequently, the conformational equilibrium is governed entirely by steric factors. The bulky azetidin-3-yloxy group strongly prefers the equatorial position to avoid severe 1,3-diaxial clashes with the axial protons at C2 and C6 of the THP ring[1].

Azetidine Ring Puckering and Protonation

Four-membered azetidine rings are subject to significant Baeyer (angle) strain and Pitzer (torsional) strain. To alleviate the eclipsing interactions of adjacent C−H bonds, the azetidine ring deviates from planarity, adopting a "puckered" conformation. In the hydrochloride salt form, the nitrogen atom is protonated ( NH2+​ ), adopting a tetrahedral geometry. This protonation locks the nitrogen lone pair, preventing rapid nitrogen inversion and facilitating a highly rigid, hydrogen-bond-donating center[2].

Global Symmetry and Achirality

Despite containing multiple stereocenters in a 3D context, the idealized molecule is achiral . It possesses an internal plane of symmetry ( σ ) that bisects the THP oxygen, the C4 carbon, the ether oxygen, the C3 carbon of the azetidine, and the protonated nitrogen. Thus, C3 and C4 are pseudoasymmetric centers, and the molecule does not rotate plane-polarized light.

Fig 1. Conformational state machine mapping the THP chair flip and azetidine puckering dynamics.

Crystallographic Profiling & Hydrogen Bond Networks

In the solid state, the molecular conformation is frozen by the crystal lattice. The primary driving force for the crystallization of 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride is the robust electrostatic and hydrogen-bonding network formed between the azetidinium cation and the chloride counterion.

Packing Interactions

Achiral organic salts commonly crystallize in centrosymmetric space groups, most frequently P21​/c or Pbca . The chloride ion typically acts as a multi-dentate hydrogen bond acceptor. The NH2+​ group provides two strong hydrogen bond donors. This results in a continuous 1D or 2D hydrogen-bonded polymeric chain propagating through the lattice. The N−H⋯Cl− distances are strictly maintained between 3.10 Å and 3.25 Å, indicative of strong charge-assisted hydrogen bonding[2].

Structure Refinement Causality

When solving the crystal structure, refinement must be performed against F2 (squared structure factors/intensities) rather than F . As established in the SHELXL refinement algorithms, converting F2 to F requires taking the square root, which is mathematically undefined for weak, negative intensities (where background noise exceeds the Bragg peak). Refining against F2 ensures that all collected data is utilized, preventing systematic bias and yielding highly accurate atomic coordinates[3][4].

Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols describe a self-validating system for the crystallization and structural elucidation of the title compound.

Optimized Single-Crystal Growth Protocol

Rationale: The hydrochloride salt is highly soluble in protic solvents but insoluble in aprotic ethers. Vapor diffusion slowly lowers the dielectric constant of the solvent matrix, gently pushing the system into the metastable zone to promote single-crystal nucleation rather than amorphous precipitation.

• Dissolution: Dissolve 15 mg of 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride in 0.5 mL of anhydrous methanol in a 2-dram inner vial. Sonicate until optically clear.

• Setup: Place the uncapped 2-dram vial inside a larger 20-mL scintillation vial containing 3.0 mL of diethyl ether (antisolvent).

• Diffusion: Seal the outer vial tightly with a PTFE-lined cap. Store the system undisturbed at 4 °C in a vibration-free environment.

• Harvesting: After 4–7 days, inspect for the formation of block-like or needle-like single crystals. Harvest the crystals directly into a drop of perfluoropolyether (PFPE) cryo-oil to prevent solvent loss and atmospheric degradation.

X-Ray Diffraction (XRD) Data Collection & Refinement

Rationale: Data collection at 100 K minimizes atomic thermal vibrations (Debye-Waller factors), sharpening the electron density map and allowing for the accurate assignment of the crucial N−H hydrogen atoms.

• Mounting: Mount a suitable crystal (approx. 0.2×0.1×0.1 mm) on a MiTeGen loop using the PFPE cryo-oil and immediately transfer it to the diffractometer's cold stream (100 K).

• Data Collection: Collect diffraction data using Mo Kα radiation ( λ=0.71073 Å) or Cu Kα radiation ( λ=1.54184 Å) to a resolution of at least θ=25∘ .

• Integration: Integrate the frames and apply multi-scan absorption corrections.

• Structure Solution & Refinement: Solve the structure using direct methods (SHELXT) and refine using full-matrix least-squares on F2 via SHELXL[4]. Refine all non-hydrogen atoms anisotropically. Locate the N−H protons from the difference Fourier map and refine them freely to validate the hydrogen-bonding network.

Fig 2. Step-by-step crystallographic workflow from sample preparation to structural validation.

Quantitative Data Summaries

Table 1: Conformational Energy Analysis of the THP-Azetidine Linkage

Conformer State	Relative Energy (kcal/mol)	Est. Population at 298K (%)	Primary Steric/Electronic Interactions
THP Equatorial	0.00 (Reference)	> 95%	Minimized steric clash; favored state.
THP Axial	+1.8 to +2.5	< 5%	Severe 1,3-diaxial interactions with C2/C6 protons.
Azetidine Planar	+1.2 to +1.5	Transient	Maximum torsional (Pitzer) strain.

Table 2: Representative Crystallographic Parameters for Azetidine Hydrochloride Derivatives

Parameter	Representative Value	Justification / Significance
Crystal System	Monoclinic / Orthorhombic	Typical for achiral, highly symmetric organic salts.
Space Group	P21​/c or Pbca	Centrosymmetric packing optimizes electrostatic interactions.
Temperature	100(2) K	Cryogenic cooling reduces thermal motion for accurate H-atom mapping.
N−H⋯Cl Distance	3.10 – 3.25 Å	Indicates strong, charge-assisted hydrogen bonding.
Final R1​ / wR2​	<0.05 / <0.12	Standard threshold for a high-quality, publishable structural model[4].

References

• Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C, Structural Chemistry, 71(1), 3-8. URL:[Link]

• Eliel, E. L., Hargrave, K. D., Pietrusiewicz, K. M., & Manoharan, M. (1982). Conformational analysis. 42. Monosubstituted tetrahydropyrans. Journal of the American Chemical Society, 104(13), 3635-3643. URL:[Link]

• Trefonas, L. M., & Couvillion, J. (1963). The crystal structure of N-tertiary butyl propylamine (historically related to azetidine hydrochloride studies). Acta Crystallographica, 16(6), 576-577. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. journals.iucr.org [journals.iucr.org]
• 3. journals.iucr.org [journals.iucr.org]
• 4. semanticscholar.org [semanticscholar.org]

Synthesis Route Discovery for 3-((Tetrahydro-2H-pyran-4-yl)oxy)azetidine Hydrochloride Building Blocks: A Technical Guide

Introduction: The Challenge of Secondary-Secondary Ethers

The 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine motif is a highly valued, sp³-rich building block in modern medicinal chemistry. By combining the metabolic stability and favorable physicochemical properties of the tetrahydropyran (THP) ring with the conformational rigidity of the azetidine core, this moiety is frequently utilized to modulate pKa, lower lipophilicity (LogP), and improve the aqueous solubility of active pharmaceutical ingredients (APIs).

However, the synthesis of this building block presents a fundamental organic chemistry challenge: the construction of a sterically hindered secondary-secondary ether . Traditional etherification methods are often plagued by low yields and complex impurity profiles when applied to two secondary sp³ carbons[1]. This guide provides an in-depth, comparative analysis of synthetic routes, culminating in field-proven, self-validating protocols designed for high-yield, scalable production.

Retrosynthetic Analysis & Route Selection

The target molecule, 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride, requires the formation of a central C–O–C linkage followed by the deprotection of the azetidine nitrogen. Retrosynthetically, this ether bond can be disconnected in two primary ways:

• Route A (Williamson-Type Etherification): Nucleophilic substitution utilizing an activated azetidine (e.g., 1-Boc-3-iodoazetidine) and tetrahydro-2H-pyran-4-ol.

• Route B (Reductive Etherification): Lewis acid-catalyzed cross-coupling of 1-Boc-azetidin-3-one with tetrahydro-2H-pyran-4-ol in the presence of a silane reducing agent.

Caption: Retrosynthetic pathways for 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride.

Route A: The Classical Nucleophilic Substitution Protocol

In a classical Williamson ether synthesis, the steric bulk of two secondary carbons creates a high-energy transition state for the desired S_N2 pathway. Consequently, the competing E2 elimination pathway—which has a less sterically demanding transition state—becomes highly favorable when using strong bases like NaH.

To mitigate this, 1-Boc-3-iodoazetidine is selected over the bromide or tosylate analogs[2]. The iodide is a softer, more polarizable leaving group that slightly improves the S_N2/E2 ratio[3]. Despite this optimization, the classical route typically caps at moderate yields (40-55%) due to the unavoidable formation of 1-Boc-azetine via elimination.

Route B: Next-Generation Reductive Etherification (Recommended)

To completely bypass the basic conditions that drive E2 elimination, reductive etherification has emerged as the premier strategy for synthesizing sterically congested ethers[4].

Mechanistic Causality: In this route, a Lewis acid (such as trimethylsilyl trifluoromethanesulfonate, TMSOTf) activates the carbonyl group of 1-Boc-azetidin-3-one. Attack by tetrahydro-2H-pyran-4-ol forms a transient hemiacetal, which rapidly collapses to an sp²-hybridized oxocarbenium ion. This planar intermediate relieves the steric strain inherent in the secondary-secondary system. Finally, a silane (e.g., triethylsilane, Et₃SiH) delivers a hydride to the less hindered face of the oxocarbenium ion, irreversibly forming the ether bond[5].

Caption: Mechanistic sequence of the Lewis acid-catalyzed reductive etherification.

Self-Validating Protocol: Reductive Etherification

Note: This system is designed with integrated In-Process Controls (IPCs) to ensure reproducibility.

Reagents:

• 1-Boc-azetidin-3-one: 1.0 eq (10.0 mmol, 1.71 g)

• Tetrahydro-2H-pyran-4-ol: 1.1 eq (11.0 mmol, 1.12 g)

• Triethylsilane (Et₃SiH): 1.2 eq (12.0 mmol, 1.40 g)

• TMSOTf: 0.1 eq (1.0 mmol, 0.22 g)

• Anhydrous Dichloromethane (DCM): 50 mL

Step-by-Step Methodology:

• Input Validation: Ensure all glassware is flame-dried and reagents are strictly anhydrous (KF < 0.1%). Moisture will hydrolyze the TMSOTf catalyst, halting the reaction.

• Initialization: Dissolve 1-Boc-azetidin-3-one and tetrahydro-2H-pyran-4-ol in anhydrous DCM under an argon atmosphere. Stir for 5 minutes at room temperature to ensure homogenization.

• Reductant Addition: Add Et₃SiH via syringe. Cool the reaction vessel to exactly 0 °C using an ice-water bath. Causality: Cooling prevents the exothermic runaway of the subsequent Lewis acid activation and protects the acid-sensitive Boc group.

• Catalyst Injection: Dropwise add TMSOTf over 5 minutes.

• Reaction Monitoring (IPC): Stir at 0 °C for 2 hours. Validate reaction progress via LC-MS. The reaction is deemed complete when the ketone peak (m/z 172 [M+H]⁺) disappears and the product mass (m/z 258 [M+H]⁺ or the characteristic Boc-cleaved fragment m/z 158) dominates.

• Quench & Workup: Immediately quench the reaction by adding 20 mL of saturated aqueous NaHCO₃ at 0 °C. Causality: Rapid neutralization of TMSOTf is critical to prevent premature Boc-deprotection during concentration. Extract with DCM (3 x 20 mL), dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: Purify via silica gel flash chromatography (Hexane/EtOAc gradient) to yield 1-Boc-3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine as a clear oil.

Final Deprotection: Hydrochloride Salt Formation

The final step requires the quantitative removal of the tert-butyloxycarbonyl (Boc) protecting group to yield the stable hydrochloride salt.

Self-Validating Protocol: Acidic Cleavage

• Initialization: Dissolve the purified 1-Boc-3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine (5.0 mmol) in 10 mL of anhydrous DCM.

• Acid Addition: Add 4M HCl in 1,4-dioxane (10.0 eq, 12.5 mL). Causality: Dioxane is selected over diethyl ether because it maintains a homogenous solution initially, ensuring uniform reaction kinetics. As the reaction progresses, the highly polar HCl salt precipitates, driving the equilibrium forward via Le Chatelier's principle.

• Monitoring (IPC): Stir at room temperature for 3-4 hours. Validate completion via TLC (ninhydrin stain positive for free amine) or LC-MS (m/z 158 [M+H]⁺).

• Isolation: Concentrate the suspension under reduced pressure. Triturate the resulting solid with cold diethyl ether (2 x 15 mL) to remove residual dioxane and organic impurities. Filter and dry under high vacuum to afford 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride as a highly pure, white crystalline solid.

Quantitative Data Summary

The following table summarizes the comparative metrics between the two evaluated synthetic routes, clearly demonstrating the superiority of the reductive etherification approach for this specific building block.

Parameter	Route A: Williamson Etherification	Route B: Reductive Etherification
Primary Reagents	1-Boc-3-iodoazetidine, THP-4-ol, NaH	1-Boc-azetidin-3-one, THP-4-ol, Et₃SiH
Reaction Temperature	0 °C to 80 °C (Heating required)	0 °C to Room Temperature
Typical Overall Yield	40% – 55%	75% – 88%
Primary Impurity	1-Boc-azetine (E2 Elimination product)	Silanol byproducts (easily removed)
Atom Economy	Low (Loss of massive Iodine atom)	High (Water/Silanol are primary byproducts)
Scalability	Poor (Exothermic NaH handling, low yield)	Excellent (Amenable to continuous flow)

Conclusion

For the synthesis of 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride, the classical Williamson etherification is fundamentally limited by the steric constraints of secondary-secondary S_N2 trajectories, leading to unavoidable E2 elimination. By transitioning to a Lewis acid-catalyzed reductive etherification utilizing Et₃SiH and TMSOTf, chemists can bypass basic conditions, operate via a strain-relieved oxocarbenium intermediate, and nearly double the isolated yield. This route provides a robust, scalable, and self-validating framework essential for modern pharmaceutical development.

References

• Lee, Y. H., & Morandi, B. (2017). Ether Synthesis through Reductive Cross-Coupling of Ketones with Alcohols Using Me2SiHCl as both Reductant and Lewis Acid. Thieme Connect. 4

• Pelosi, A., et al. (2019). Reductive Etherification of Aldehydes and Ketones with Alcohols and Triethylsilane Catalysed by Yb(OTf)3. Advanced Synthesis & Catalysis. 6

• Oishi, T., et al. (2021). Continuous Flow Chemistry: A Novel Technology for the Synthesis of Marine Drugs. Marine Drugs (PMC). 5

• Seidel, D., et al. (2025). A General Method to Access Sterically Hindered and Complex Ethers. ACS Publications.1

• End-to-End Automated Synthesis of C(sp3)-Enriched Drug-like Molecules via Negishi Coupling. PMC. 2

• Development of a Continuous Flow Synthesis of 2-Substituted Azetines and 3-Substituted Azetidines by Using a Common Synthetic Precursor. The Journal of Organic Chemistry. 3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. End-to-End Automated Synthesis of C(sp3)-Enriched Drug-like Molecules via Negishi Coupling and Novel, Automated Liquid–Liquid Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 5. Continuous Flow Chemistry: A Novel Technology for the Synthesis of Marine Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

SN2 reaction protocol with 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride

Application Note: N-Alkylation of 3-((Tetrahydro-2H-pyran-4-yl)oxy)azetidine Hydrochloride via SN2 Displacement

Executive Summary

The functionalization of azetidine rings is a cornerstone strategy in modern medicinal chemistry. Azetidines offer a rigid, metabolically stable, and structurally compact secondary amine core that frequently improves the pharmacokinetic (PK) properties of drug candidates by lowering lipophilicity and enhancing aqueous solubility. Specifically, 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride is a highly versatile building block; the tetrahydropyran (THP) ether linkage introduces additional polarity and acts as a bioisostere for morpholine or piperidine moieties without introducing hydrogen bond donors.

This technical guide details a field-proven, self-validating protocol for the N-alkylation (SN2 displacement) of this specific azetidine hydrochloride salt.

Mechanistic Rationale & Chemical Causality

The synthesis of N-alkylated azetidines is primarily achieved through a direct SN2 nucleophilic substitution, where the nitrogen atom of the azetidine acts as the nucleophile[1]. Despite the inherent ring strain of the four-membered heterocycle, azetidines are exceptionally strong nucleophiles because the structural constraint ties back the alkyl chains, significantly reducing the steric hindrance typically observed in acyclic secondary amines[2].

However, the use of the bench-stable hydrochloride salt necessitates specific experimental design choices:

• The Role of the Base (Stoichiometry & Kinetics): The azetidine nitrogen must be free-based in situ to become nucleophilically active. We utilize 3.0 equivalents of a non-nucleophilic inorganic base, such as Potassium Carbonate ( K2​CO3​ ). The causality behind this excess is tripartite: 1.0 equivalent neutralizes the starting hydrochloride salt, 1.0 equivalent scavenges the hydrohalic acid (HX) generated during the SN2 alkylation, and the remaining 1.0 equivalent drives the equilibrium forward while preventing the undesired quaternization of the product[3].

• Solvent Selection: Polar aprotic solvents like Anhydrous Acetonitrile (MeCN) or N,N-Dimethylformamide (DMF) are strictly required. Unlike protic solvents (which hydrogen-bond to and deactivate the nucleophilic lone pair), polar aprotic solvents leave the free azetidine highly reactive (ground-state destabilization) while efficiently solvating the transition state, thereby accelerating the SN2 pathway and suppressing E2 elimination side-reactions[4].

Process Optimization Data

To demonstrate the causality of reagent selection, the following table summarizes the quantitative optimization data for the alkylation of 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride with a standard primary benzyl halide.

Entry	Base (Equivalents)	Solvent	Temp (°C)	Time (h)	Conversion (%)	Mechanistic Observation
1	K2​CO3​ (1.1 eq)	MeCN	80	16	< 30%	Incomplete reaction; insufficient base to neutralize both the HCl salt and the SN2 HX byproduct.
2	K2​CO3​ (3.0 eq)	MeCN	80	16	> 95%	Clean conversion; heterogeneous base prevents over-alkylation. Ideal protocol.
3	DIPEA (3.0 eq)	DMF	60	12	> 90%	Homogeneous conditions; faster kinetics but requires rigorous aqueous washing to remove DMF[4].
4	Et3​N (3.0 eq)	THF	65	24	~ 70%	Slower reaction rate due to lower solvent polarity; incomplete SN2 displacement.

Visualizing the Workflow

Fig 1: Mechanistic workflow for the SN2 alkylation of 3-((THP-4-yl)oxy)azetidine hydrochloride.

Standard Operating Procedure (SOP)

This protocol is designed as a self-validating system . In-process controls (IPCs) and visual cues are embedded within the steps to ensure the experimentalist can verify the reaction's integrity in real-time.

Materials Required

• Nucleophile: 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride (1.0 eq)

• Electrophile: Primary alkyl halide or benzyl halide (e.g., 4-methylbenzyl chloride) (1.1 eq)

• Base: Potassium carbonate ( K2​CO3​ ), finely powdered and oven-dried (3.0 eq)

• Solvent: Anhydrous Acetonitrile (MeCN)

Step-by-Step Methodology

Step 1: In Situ Free-Basing (Activation)

• To an oven-dried round-bottom flask equipped with a magnetic stir bar, add powdered K2​CO3​ (3.0 eq) and Anhydrous MeCN (approx. 10 mL per gram of azetidine).

• Add 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride (1.0 eq) to the stirring suspension at room temperature under an inert nitrogen atmosphere.

• Causality & Validation: Stir the mixture for 15–20 minutes before adding the electrophile. This allows the heterogeneous base to deprotonate the hydrochloride salt. You will observe the suspension becoming slightly thicker as inorganic KCl precipitates. This ensures the electrophile is not exposed to localized acidic environments, which could cause degradation.

Step 2: Electrophile Addition 4. Dissolve the alkyl halide (1.1 eq) in a minimal volume of Anhydrous MeCN. 5. Add the electrophile solution dropwise to the reaction mixture over 5 minutes. 6. Causality: Dropwise addition maintains a low steady-state concentration of the electrophile, preventing localized hot-spots and mitigating the risk of quaternization (over-alkylation) of the newly formed tertiary amine[3].

Step 3: Thermal SN2 Displacement 7. Attach a reflux condenser and heat the reaction mixture to 80 °C. 8. Validation (IPC): Stir for 12–16 hours. Monitor the reaction progress via Thin-Layer Chromatography (TLC) using a 10% Methanol in Dichloromethane (DCM) solvent system. Stain with Ninhydrin. The secondary amine starting material will appear as a dark spot that consumes over time, while the tertiary amine product will appear as a distinct, higher-Rf spot.

Step 4: Reaction Workup 9. Once TLC confirms complete consumption of the starting material, cool the reaction mixture to room temperature. 10. Filter the mixture through a sintered glass funnel to remove the inorganic salts ( K2​CO3​ , KCl , KBr ). Wash the filter cake with Ethyl Acetate (EtOAc). 11. Causality: Removing the solid salts prior to aqueous extraction prevents the formation of intractable emulsions during the separation phase. 12. Concentrate the filtrate under reduced pressure. Dissolve the resulting residue in EtOAc and transfer to a separatory funnel. 13. Wash the organic layer sequentially with saturated aqueous NaHCO3​ (1x) and brine (1x). Dry the organic layer over anhydrous Na2​SO4​ .

Step 5: Purification 14. Filter off the drying agent and concentrate the organic layer in vacuo. 15. Purify the crude residue via flash column chromatography on silica gel (eluting with a gradient of Hexanes/EtOAc to DCM/MeOH) to afford the pure N-alkylated 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine.

References

• Title: Synthesis of optically active 2-substituted azetidine-2-carbonitriles from chiral 1-arylethylamine via α-alkylation of N-borane complexes Source: nih.gov (PMC) URL: [Link]

• Title: Bioorthogonal reactions of heterodienes: synthesis, reactivity and fluorogenic bioimaging applications Source: uni-muenchen.de URL: [Link]

Sources

• 1. 1-(3,5-Difluorobenzyl)azetidine | Benchchem [benchchem.com]
• 2. Synthesis of optically active 2-substituted azetidine-2-carbonitriles from chiral 1-arylethylamine via α-alkylation of N-borane complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]

Application Note: Strategic Incorporation of 3-((Tetrahydro-2H-pyran-4-yl)oxy)azetidine Hydrochloride in PROTAC Linker Synthesis

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Compound: 3-((Tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride (CAS: 1343861-56-2) Application: Rigidified, Polar-Keel PROTAC Linker Design

Executive Summary

Proteolysis Targeting Chimeras (PROTACs) have revolutionized targeted protein degradation. However, because they are large, heterobifunctional molecules, they frequently violate Lipinski’s Rule of Five, leading to poor cellular uptake, high efflux ratio, and unpredictable pharmacokinetic (PK) profiles. Historically, most PROTAC linkers have relied on flexible polyethylene glycol (PEG) or alkyl chains[1]. While synthetically accessible, these flexible linkers incur a massive entropic penalty upon ternary complex formation and are prone to embedding in lipid rafts, which severely limits cytosolic delivery.

To overcome the "lipophilic brick" problem, modern degrader design has shifted toward the use of rigid, heterobifunctional linkers[2]. The strategic incorporation of 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride serves as a cutting-edge solution. By acting as a rigidifying element and a "polar keel," this specific building block forces the PROTAC into an active, extended conformation while providing lateral solvation to prevent membrane embedding[].

Mechanistic Rationale: The "Polar Keel" Concept

As a Senior Application Scientist, it is critical to understand why this specific azetidine-THP motif is chosen over traditional linker building blocks. The rationale is grounded in three physicochemical pillars:

• Conformational Rigidity (The Azetidine Core): Flexible PEG linkers allow the PROTAC to collapse into non-productive conformations. The four-membered azetidine ring provides a highly rigid vector. When its secondary amine is coupled to a central linker scaffold (via amide coupling or SNAr), rotation is severely restricted[4]. Furthermore, the conversion of the secondary amine to a tertiary amine or amide eliminates a hydrogen-bond donor, significantly lowering the desolvation energy required for the molecule to cross the lipid bilayer[].

• Lateral Solvation (The THP Motif): High aqueous solubility often opposes membrane diffusion. The tetrahydropyran (THP) ring solves this by acting as a "polar keel." It projects oxygen atoms (H-bond acceptors) laterally into the solvent. This solvates the periphery of the ternary complex without increasing the overall flexibility or polarity of the core molecule[].

• Prevention of Lipid Raft Embedding: Highly lipophilic PROTACs tend to embed themselves into the hydrophobic core of the cell membrane, making them prime targets for P-glycoprotein (P-gp) efflux pumps. The THP-oxy-azetidine motif ensures the molecule remains hydrated enough to avoid detection by efflux pumps and renal ultrafiltration[].

Data Presentation: Physicochemical Impact

The following table summarizes the theoretical advantages of substituting a traditional PEG4 linker with a rigidified linker core modified with a 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine "polar keel".

Physicochemical Property	Traditional PEG4 Linker	Azetidine-THP "Polar Keel" Linker	Impact on PROTAC Profile
Rotatable Bonds	High (>12)	Low (<4)	Reduces entropic penalty during ternary complex formation.
Topological Polar Surface Area (TPSA)	Moderate	High	Improves aqueous solubility without adding flexible chains.
Lipophilicity (LogP)	Moderate to High	Low	Prevents embedding in lipid rafts; reduces P-gp efflux.
H-Bond Donors (HBD)	0 (if ether-linked)	0 (tertiary amine/amide)	Enhances passive membrane permeability.
Conformational Rigidity	Floppy / Unstructured	Rigidified / Extended	Locks PROTAC into the active conformation[4].

Experimental Protocol: Synthesis of a Polar-Keel Modified Linker

This self-validating protocol details the nucleophilic aromatic substitution (SNAr) of 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride onto a halogenated rigid linker core (e.g., a 2,4-dichloropyrimidine intermediate).

Reagents & Materials

• Linker Core: 2,4-dichloropyrimidine-based intermediate (1.0 eq)

• Building Block: 3-((Tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride (1.05 eq)

• Base: N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Solvent: Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Methodology

• Preparation: In an oven-dried round-bottom flask purged with N2, dissolve the 2,4-dichloropyrimidine intermediate (1.0 mmol) in anhydrous DMF (5.0 mL).

  • Causality: DMF is utilized because it effectively solubilizes highly polar PROTAC intermediates while supporting SNAr transition states.

• Base Addition: Cool the solution to 0 °C using an ice bath. Add DIPEA (3.0 mmol) dropwise.

  • Causality: DIPEA serves a dual purpose—it neutralizes the hydrochloride salt of the azetidine building block to liberate the nucleophilic secondary amine, and acts as a non-nucleophilic acid scavenger for the HCl generated during the reaction, protecting the acid-labile THP ether.

• Amine Addition: Add 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride (1.05 mmol) in small portions over 5 minutes.

  • Causality: Slow addition at 0 °C ensures regioselective substitution at the more reactive C4-position of the pyrimidine ring, preventing unwanted double substitution.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature (25 °C). Stir for 4 hours.

• Monitoring (Self-Validation): Monitor reaction progress via LC-MS.

  • Validation: Confirm the disappearance of the starting material peak (UV 254 nm) and the emergence of the product mass [M+H]+. The rigidified intermediate will exhibit an earlier retention time compared to the starting material due to the added polarity of the THP ring.

• Workup: Quench the reaction with saturated aqueous NH4Cl (10 mL) to neutralize any unreacted base. Extract with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers with brine (5 x 10 mL).

  • Causality: Extensive brine washing is mandatory to partition and remove residual DMF from the organic layer.

• Purification: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify via flash column chromatography (Silica gel, gradient of 0-10% MeOH in DCM) to yield the polar-keel modified linker.

Visualizations

Diagram 1: Linker Optimization Logic

Caption: Logical progression of PROTAC linker optimization from flexible chains to rigidified polar keels.

Diagram 2: Ternary Complex Formation Mechanism

Caption: Ternary complex formation highlighting the THP-oxy-azetidine polar keel preventing membrane embedding.

References

• [] BOC Sciences. Enhancing PROTAC Stability and Cell Permeability - BOC Sciences. Available at:

• [4] MDPI. In Silico Tools to Extract the Drug Design Information Content of Degradation Data: The Case of PROTACs Targeting the Androgen Receptor - MDPI. Available at:

• [1] BroadPharm. PROTAC linker, E3 Ligase Ligand-Linker | BroadPharm. Available at:

• [2] Sigma-Aldrich. Design the Perfect PROTAC® - Sigma-Aldrich. Available at:

Sources

• 1. PROTAC linker, E3 Ligase Ligand-Linker | BroadPharm [broadpharm.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 4. In Silico Tools to Extract the Drug Design Information Content of Degradation Data: The Case of PROTACs Targeting the Androgen Receptor [mdpi.com]

Technical Notes & Optimization

how to improve yield of 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride coupling

Technical Support Center: Troubleshooting 3-((Tetrahydro-2H-pyran-4-yl)oxy)azetidine Hydrochloride Coupling

Welcome to the Advanced Technical Support Center. This guide is engineered for medicinal chemists, process scientists, and drug development professionals encountering yield bottlenecks when coupling 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride .

This specific building block presents a trifecta of synthetic challenges:

• Inherent Ring Strain : The 4-membered azetidine ring possesses ~25.4 kcal/mol of ring strain, making it highly susceptible to ring-opening decomposition under harsh thermal or Lewis acidic conditions[1].

• Steric Hindrance & Electronic Deactivation : The bulky tetrahydropyran-4-yloxy (THP-oxy) group at the C3 position creates significant steric bulk around the secondary amine. Furthermore, the oxygen atom exerts a mild inductive electron-withdrawing (-I) effect, slightly depressing the nucleophilicity of the azetidine nitrogen.

• Salt Form Stoichiometry : As a hydrochloride salt, the amine is completely unreactive until fully free-based in situ.

I. Diagnostic FAQs: Amide Bond Formation

Q1: My amide coupling yields are stalled at 20-30% using standard EDC/HOBt. Why is the reaction so sluggish? Root Cause : EDC/HOBt is often insufficiently reactive for sterically hindered secondary amines. The slow coupling rate allows competing side reactions to dominate, such as the epimerization of the carboxylic acid partner or the gradual ring-opening of the azetidine[2]. Solution : Upgrade your coupling reagent to HATU or T3P . HATU forms a highly active 7-azabenzotriazol-1-yl ester. The adjacent nitrogen atom in the azabenzotriazole ring acts via intramolecular general base catalysis, drastically accelerating the nucleophilic attack of the hindered azetidine[3]. Alternatively, T3P (propylphosphonic anhydride) is an excellent, mild reagent that drives the reaction forward while suppressing azetidine ring-opening and racemization[4].

Q2: I am observing a major byproduct that LC-MS indicates is a ring-opened species. How do I prevent this? Root Cause : Azetidine ring-opening is triggered by Lewis acids, strong nucleophiles, or elevated temperatures[1]. If you are using acyl chlorides, the transient Lewis acidity can promote σ -C–N bond cleavage via an azafulvenium-like intermediate[5]. Solution : Avoid acyl chlorides if possible. If you must use them, perform the addition strictly at 0 °C to -78 °C. For standard carboxylic acid couplings, strictly maintain the reaction at room temperature (20–25 °C) and use a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA)[1].

Q3: Does the hydrochloride salt affect my base equivalents? Root Cause : Yes. A common oversight is using only 1.5 to 2.0 equivalents of base. Because 1.0 equivalent is immediately consumed to neutralize the HCl salt, insufficient base remains to drive the coupling mechanism (which often requires base to deprotonate the coupling intermediate). Solution : Use a minimum of 3.0 to 5.0 equivalents of DIPEA or Triethylamine (TEA) to ensure the azetidine is fully free-based and the reaction environment remains sufficiently basic.

II. Data Presentation: Reagent Efficacy Comparison

The following table synthesizes expected outcomes when coupling 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine HCl with a standard aliphatic/aromatic carboxylic acid based on reagent selection.

Coupling Reagent	Base (Eq)	Solvent	Temp (°C)	Expected Yield	Ring-Opening Risk	Notes
EDC / HOBt	DIPEA (3.0)	DMF	25	20 - 40%	Moderate	Too slow for hindered secondary amines.
HATU	DIPEA (4.0)	DMF / DCM	25	85 - 95%	Low	Best for steric hindrance; rapid reaction[3].
T3P (50% in EtOAc)	DIPEA (4.0)	EtOAc / DCM	25 - 40	80 - 90%	Very Low	Exceptionally mild; highly recommended for sensitive azetidines[4].
Acyl Chloride	TEA (3.0)	DCM	0	40 - 60%	High	Requires strict low-temp control to prevent C-N cleavage[1].

III. Self-Validating Experimental Protocols

Protocol A: High-Yield Amide Coupling using HATU

Mechanistic Rationale: HATU overcomes the steric bulk of the THP-oxy group, while excess DIPEA ensures complete neutralization of the HCl salt without acting as a competing nucleophile.

• Preparation : To an oven-dried flask under inert atmosphere (N2/Ar), add the carboxylic acid partner (1.0 eq) and HATU (1.2 eq).

• Solvation : Dissolve the solids in anhydrous DMF or DCM (approx. 0.1 M concentration).

• Activation : Add DIPEA (2.0 eq) dropwise. Stir the mixture at room temperature for 15 minutes to pre-form the active 7-azabenzotriazol-1-yl ester. Validation check: A slight color change (often to pale yellow) indicates active ester formation.

• Free-Basing & Addition : In a separate vial, suspend 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride (1.1 eq) in DMF/DCM and add DIPEA (2.0 eq). Sonicate briefly until a clear solution is obtained (confirming the salt is neutralized).

• Coupling : Add the free-based azetidine solution dropwise to the activated acid mixture.

• Monitoring : Stir at 20–25 °C. Monitor by LC-MS or TLC. The reaction is typically complete within 1–2 hours due to HATU's high reactivity.

• Workup : Quench with saturated aqueous NaHCO3. Extract with EtOAc. Wash the organic layer thoroughly with 5% LiCl (if using DMF) and brine to remove urea byproducts and residual solvent.

Protocol B: Nucleophilic Aromatic Substitution (SNAr)

Mechanistic Rationale: SNAr requires elevated temperatures, which risks azetidine degradation. Using polar aprotic solvents lowers the activation energy, allowing for lower, safer reaction temperatures.

• Setup : Combine the heteroaryl halide (e.g., 2-chloropyrimidine derivative) (1.0 eq) and 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride (1.2 eq) in a microwave vial or sealed tube.

• Base & Solvent : Add anhydrous K2CO3 or Cs2CO3 (3.0 eq) and suspend in anhydrous DMSO or DMF (0.2 M).

• Heating : Heat the mixture to 60 °C. Caution: Do not exceed 80 °C initially, as thermal stress promotes azetidine ring-opening[1].

• Validation : Check conversion at 4 hours via LC-MS. If conversion is <50%, increase temperature to 80 °C incrementally, monitoring closely for the appearance of ring-opened byproducts (often +18 Da from water addition or +HCl mass).

• Workup : Cool to room temperature, dilute with water to precipitate the product, or extract with EtOAc followed by extensive water washes to remove DMSO/DMF.

IV. Mechanistic & Troubleshooting Visualizations

Mechanistic workflow of HATU-mediated amide coupling preventing azetidine ring-opening.

Troubleshooting logic tree for optimizing SNAr cross-coupling with azetidine HCl salts.

V. References

• Structurally divergent reactivity of 2,2-disubstituted azetidines – mechanistic insights and stereochemical implications of amide coupling and ring expansion to 5,6-dihydro-4H-1,3-oxazines. Organic Chemistry Frontiers (RSC Publishing).

• How to prevent the ring-opening of azetidines during subsequent reactions. Benchchem.

• HATU: The Core Reagent for Peptide & Drug Synthesis. Suzhou Highfine Biotech.

• Evolution of amide bond formation. University of Michigan.

• Discovery of Trifluoromethyl(pyrimidin-2-yl)azetidine-2-carboxamides as Potent, Orally Bioavailable TGR5 (GPBAR1) Agonists. Journal of Medicinal Chemistry - ACS Publications.

Sources

• 1. benchchem.com [benchchem.com]
• 2. quod.lib.umich.edu [quod.lib.umich.edu]
• 3. HATU: The Core Reagent for Peptide & Drug Synthesis [en.highfine.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Structurally divergent reactivity of 2,2-disubstituted azetidines – mechanistic insights and stereochemical implications of amide coupling and ring ex ... - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D5QO00804B [pubs.rsc.org]

removing hydrochloride salt from 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine for free base reactions

A Guide to the Liberation of the Free Base from its Hydrochloride Salt for Reaction Chemistry

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are working with 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride and need to prepare the free base for subsequent reactions. Here, we provide detailed protocols, troubleshooting advice, and answers to frequently asked questions to ensure the successful and efficient removal of the hydrochloride salt.

Understanding the Chemistry: Why Free Base?

3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine is often supplied as a hydrochloride salt to enhance its stability and ease of handling as a solid. However, for many organic reactions, particularly those involving nucleophilic attack by the azetidine nitrogen, the presence of the protonated form (the hydrochloride salt) is detrimental. The lone pair of electrons on the nitrogen is unavailable, rendering it non-nucleophilic. Therefore, a "free-basing" or deprotonation step is necessary to liberate the neutral, reactive form of the amine.

The fundamental principle of this process is an acid-base reaction. By treating the hydrochloride salt with a base, the proton on the azetidine nitrogen is removed, yielding the free amine, water, and a salt of the base used.

Key Physicochemical Properties

Property	Value	Source
Molecular Weight (HCl Salt)	193.67 g/mol	Calculated
Molecular Weight (Free Base)	157.21 g/mol	ChemScene[1]
pKa of Azetidinium Ion	~11.29	PubChem[2]
THP Ether Stability	Stable to strong bases	Organic Chemistry Portal[3]

Experimental Workflow: From Salt to Free Base

The most common and effective method for liberating the free base of 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine is through a liquid-liquid extraction. This involves dissolving the hydrochloride salt in an aqueous solution, adding a base to raise the pH, and then extracting the neutral free base into an immiscible organic solvent.

Caption: A generalized workflow for the liquid-liquid extraction of the free base.

Detailed Experimental Protocol

This protocol provides a step-by-step guide for the free-basing of 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride.

Materials:

• 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride

• Deionized water

• 2 M Sodium hydroxide (NaOH) solution

• Dichloromethane (DCM) or Ethyl acetate (EtOAc)

• Saturated sodium chloride solution (Brine)

• Anhydrous sodium sulfate (Na₂SO₄)

• Separatory funnel

• Erlenmeyer flasks

• Round-bottom flask

• Rotary evaporator

• pH paper or pH meter

Procedure:

• Dissolution: In a suitable Erlenmeyer flask, dissolve the 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride salt in a minimal amount of deionized water.

• Basification: Cool the aqueous solution in an ice bath. While stirring, slowly add 2 M NaOH solution dropwise. Monitor the pH of the solution using pH paper or a pH meter. Continue adding the base until the pH is greater than 12. A general rule is to adjust the pH to be at least 2 units above the pKa of the conjugate acid of the amine[4].

• Extraction: Transfer the basic aqueous solution to a separatory funnel. Add an equal volume of an organic solvent such as dichloromethane or ethyl acetate.

• Mixing: Stopper the separatory funnel and gently invert it several times, venting frequently to release any pressure. Avoid vigorous shaking to prevent the formation of an emulsion.

• Separation: Allow the layers to separate completely. The organic layer containing the free base will be the bottom layer if using dichloromethane and the top layer if using ethyl acetate.

• Collection: Drain the organic layer into a clean Erlenmeyer flask.

• Re-extraction: To maximize the yield, add a fresh portion of the organic solvent to the aqueous layer in the separatory funnel and repeat the extraction process (steps 4-6). Combine the organic layers.

• Washing: Wash the combined organic layers with brine. This helps to remove any residual water and inorganic salts.

• Drying: Dry the organic layer over anhydrous sodium sulfate.

• Isolation: Filter the drying agent and transfer the dried organic solution to a pre-weighed round-bottom flask. Remove the solvent under reduced pressure using a rotary evaporator to yield the free base, which is expected to be an oil.

Troubleshooting Guide & FAQs

Q1: An emulsion has formed during the extraction. How can I break it?

Answer: Emulsion formation is a common issue when working with amines, which can act as surfactants[4]. Here are several techniques to resolve this:

• Patience: Allow the separatory funnel to stand undisturbed for a longer period.

• Salting Out: Add a small amount of saturated brine to the separatory funnel. This increases the ionic strength of the aqueous layer, which can help force the separation of the layers.

• Gentle Stirring: Gently swirl the contents of the separatory funnel or stir the emulsion with a glass rod.

• Filtration: In stubborn cases, filtering the entire mixture through a pad of Celite® can help to break the emulsion.

• Solvent Addition: Adding a small amount of the organic solvent used for the extraction can sometimes help.

Q2: I am getting a low yield of my free base. What could be the reasons?

Answer: A low yield can be attributed to several factors:

• Incomplete Basification: Ensure the pH of the aqueous layer is sufficiently high (pH > 12) to deprotonate the amine hydrochloride salt completely. The free base is more soluble in the organic solvent than its protonated salt form.

• Insufficient Extraction: Perform multiple extractions with smaller volumes of the organic solvent rather than a single extraction with a large volume. This is generally more efficient.

• Product Solubility: While the free base is expected to be soluble in common organic solvents, if it has some water solubility, "salting out" by saturating the aqueous layer with sodium chloride before extraction can improve partitioning into the organic phase.

• Product Volatility: If the free base is volatile, be cautious during the solvent removal step. Use a lower temperature on the rotary evaporator and do not leave it under high vacuum for an extended period.

Q3: Is the tetrahydropyran (THP) ether linkage stable to the basic conditions of the workup?

Answer: Yes, the THP ether is a robust protecting group for alcohols and is stable to strongly basic reaction conditions[3]. The use of aqueous sodium hydroxide for the deprotonation of the azetidine hydrochloride will not cleave the THP ether.

Q4: Which organic solvent is best for the extraction?

Answer: The choice of solvent depends on the solubility of the free base. Dichloromethane and ethyl acetate are common choices. Dichloromethane is denser than water and will form the bottom layer, while ethyl acetate is less dense and will be the top layer. A small-scale trial extraction can help determine the most effective solvent for your specific compound. Based on the structure, good solubility is also expected in other common solvents like diethyl ether and chloroform[5].

Q5: How can I confirm that I have successfully formed the free base?

Answer: Several analytical techniques can be used for confirmation:

• NMR Spectroscopy: ¹H NMR spectroscopy is a powerful tool. The chemical shifts of the protons on the azetidine ring will be different in the free base compared to the hydrochloride salt.

• FT-IR Spectroscopy: The N-H stretch of the free secondary amine will be visible in the IR spectrum.

• Mass Spectrometry: The mass spectrum will show the molecular ion corresponding to the mass of the free base.

Diagram of Key Chemical Transformation

Caption: The acid-base reaction for the formation of the free base.

References

• Organic Chemistry Portal. Tetrahydropyranyl Ethers. Available from: [Link]

• Google Patents. WO2000063168A1 - Synthesis of azetidine derivatives.

• Journal of Pharmaceutical Sciences. Effects of Solvent Composition on the Partition of Amines: Extraction of the Free Base. Available from: [Link]

• PMC. Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. Available from: [Link]

• Reddit. Use of insoluble inorganic bases in organic solvents. Available from: [Link]

• ACS Sustainable Chemistry & Engineering. Switchable Hydrophilicity Amine Product Extraction: Efficient Separation of Tertiary Amines via Carbon Dioxide-Induced Polarity Switch in Homogeneous Catalysis. Available from: [Link]

• SCION Instruments. How Can We Improve Our Liquid-Liquid Extraction Processes?. Available from: [Link]

• Journal of Medicinal and Chemical Sciences. Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity. Available from: [Link]

• Organic Chemistry Portal. Synthesis of azetidines. Available from: [Link]

• PubChem. Azetidine. Available from: [Link]

Sources

• 1. New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nortech.oulu.fi [nortech.oulu.fi]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. discovery.researcher.life [discovery.researcher.life]

Technical Support Center: Reaction Temperature Optimization for 3-((Tetrahydro-2H-pyran-4-yl)oxy)azetidine Hydrochloride

Welcome to the Technical Support Center for the synthesis and optimization of 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride . This guide is designed for researchers, medicinal chemists, and process scientists who are encountering yield, purity, or scalability issues during the synthesis of this specific azetidine ether.

The synthesis of this molecule relies on two critical, temperature-sensitive transformations: a sterically hindered Williamson ether synthesis and an acid-mediated Boc deprotection. Because both the tetrahydropyran (THP) mesylate and the strained azetidine ring are sensitive to thermal degradation, strict temperature causality must dictate your experimental design.

Pathway & Workflow Visualization

The following workflow maps the optimal thermal path to the target molecule, highlighting the exact points where thermal deviations cause catastrophic side reactions.

Reaction workflow and temperature-dependent side reactions for azetidine ether synthesis.

Quantitative Data: Temperature Profiling

To build a self-validating system, you must track the kinetic and thermodynamic effects of your temperature choices. The table below summarizes the causal relationship between temperature ranges and reaction outcomes.

Reaction Phase	Target Temperature	Kinetic/Thermodynamic Effect	Risk of Deviation	Self-Validation Metric
Alkoxide Formation	0°C to 10°C	Controlled deprotonation of azetidin-3-ol	Runaway H₂ evolution; localized base degradation	Cessation of bubbling
Etherification	45°C ± 2°C	Favors Sₙ2 substitution over E2 elimination	>60°C: E2 Elimination of THP-mesylate	LC-MS: Product/Mesylate ratio
Acid Addition	0°C to 5°C	Mitigates local exotherm upon HCl contact	>15°C: Premature ether cleavage	Internal temp probe < 5°C
Boc Deprotection	20°C to 25°C	Optimal carbamate cleavage rate	>30°C: Azetidine ring degradation	TLC: Complete loss of SM

Troubleshooting FAQs

Q1: Why am I observing a significant amount of 3,6-dihydro-2H-pyran during the etherification step?

A: This is a classic E2 elimination byproduct. You are attempting to couple a secondary alkoxide (from N-Boc-3-hydroxyazetidine) with a secondary electrophile (THP-4-mesylate). Because Sₙ2 reactions at secondary carbons are sterically hindered, the activation energy for substitution is high. If your reaction temperature exceeds 55°C, the thermodynamic balance shifts, and the alkoxide acts as a base rather than a nucleophile, triggering an E2 elimination of the mesylate. Solution: Strictly control your heating mantle to an internal temperature of 45°C. If Sₙ2 kinetics are too slow at this temperature, consider switching to the more reactive THP-4-triflate, which allows etherification at room temperature.

Q2: My final hydrochloride salt is contaminated with 3-hydroxyazetidine and tetrahydropyran-4-ol. What went wrong?

A: This indicates that the ether bond was cleaved during the Boc deprotection step. While the THP-azetidine ether is generally stable, the high local concentration of strong acid combined with an uncontrolled exotherm (temperature spiking >30°C) will cleave dialkyl ethers. Solution: Always cool the reaction to 0°C before adding the 4M HCl in dioxane. Standard protocols for Boc deprotection dictate that the reaction should not exceed 25°C during the stirring phase to protect sensitive functional groups .

Q3: Can I use thermal deprotection instead of acidic deprotection to avoid ether cleavage?

A: While thermal deprotection of N-Boc groups is a known technique (e.g., heating in trifluoroethanol at 150°C), it is highly discouraged for this specific substrate. The azetidine free base is thermally unstable; the ~26 kcal/mol of ring strain makes it prone to ring-opening or polymerization at elevated temperatures. Acidic deprotection at room temperature directly yields the stable hydrochloride salt, bypassing the volatile and unstable free base entirely . If acid lability remains an insurmountable issue, consider using mild deprotection strategies such as oxalyl chloride in methanol at room temperature .

Validated Experimental Protocols

The following methodologies have been optimized to ensure thermal control and self-validation at every step.

Protocol A: Temperature-Controlled Williamson Ether Synthesis

Objective: Maximize Sₙ2 etherification while suppressing E2 elimination.

• Preparation: Charge a flame-dried, 3-neck round-bottom flask equipped with an internal temperature probe with N-Boc-3-hydroxyazetidine (1.0 eq) and anhydrous DMF (10 volumes).

• Cooling: Submerge the flask in an ice-water bath and allow the internal temperature to reach 0°C.

• Deprotonation: Add NaH (60% dispersion in mineral oil, 1.2 eq) portion-wise over 15 minutes.

  • Self-Validation: Ensure the internal temperature does not exceed 10°C. Stir for 30 minutes until H₂ evolution completely ceases.

• Electrophile Addition: Add tetrahydro-2H-pyran-4-yl methanesulfonate (1.1 eq) dropwise via an addition funnel.

• Thermal Control: Remove the ice bath and replace it with a precisely controlled heating mantle. Heat the reaction mixture to exactly 45°C for 12 hours.

  • Critical Causality: Do not allow the temperature to exceed 50°C, or the mesylate will undergo rapid E2 elimination.

• Workup: Cool the reaction to room temperature, quench slowly with saturated aqueous NH₄Cl, extract with EtOAc (3x), wash the combined organic layers heavily with brine (to remove DMF), dry over Na₂SO₄, and concentrate in vacuo. Purify via silica gel chromatography to isolate N-Boc-3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine.

Protocol B: Exotherm-Controlled Boc Deprotection & Salt Formation

Objective: Cleave the Boc group without cleaving the ether linkage or opening the azetidine ring.

• Preparation: Dissolve the purified N-Boc-3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine in anhydrous 1,4-dioxane (5 volumes) in a round-bottom flask equipped with an internal temperature probe.

• Cooling: Submerge the flask in an ice-water bath and cool to 0°C.

• Acid Addition: Slowly add 4M HCl in 1,4-dioxane (5.0 eq) dropwise over 15 minutes.

  • Critical Causality: The addition of HCl is highly exothermic. Control the addition rate to ensure the internal temperature remains strictly below 5°C.

• Cleavage: Remove the ice bath and allow the reaction to warm naturally to 20°C–25°C . Stir for 3 hours. Do not apply external heat.

• Precipitation: Monitor by TLC. Once the starting material is consumed, add cold methyl tert-butyl ether (MTBE) (10 volumes) directly to the reaction flask. The target 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride salt will precipitate as a white solid.

• Isolation: Filter the solid under a nitrogen atmosphere (the salt can be hygroscopic), wash with cold MTBE, and dry under high vacuum at room temperature to afford the pure product.

References

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances (via PMC). URL:[Link]

• Base-Promoted Deprotection of tert-Butyl 4-(1-(3-(cyanomethyl)-1-(ethylsulfonyl)azetidin-3-yl)-1H-pyrazol-4-yl)-7H-pyrrolo[2,3-d]pyrimidine-7-carboxylate: Preservation of a Nitrile Functional Group under Mild Conditions. ChemRxiv. URL: [Link]

Technical Support Center: Troubleshooting Amidation of 3-((Tetrahydro-2H-pyran-4-yl)oxy)azetidine Hydrochloride

Welcome to the Technical Support Center. As drug development increasingly incorporates sp³-rich, conformationally restricted scaffolds, the amidation of complex azetidines like 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride has become a routine but challenging workflow.

As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. Here, we dissect the causality behind common side reactions—such as guanidinylation and ring-opening—and provide self-validating protocols to ensure your amide couplings are robust, scalable, and reproducible.

Part 1: Frequently Asked Questions (FAQs) & Mechanistic Troubleshooting

Q1: I am using HATU for my coupling, but my LC-MS shows a major byproduct with a +98 Da mass shift. What is happening? A: You are observing the guanidinylation side reaction . 3-((Tetrahydro-2H-pyran-4-yl)oxy)azetidine is a highly nucleophilic secondary amine with a pKa (~11.29) similar to that of pyrrolidine[1]. When using uronium/guanidinium-based coupling reagents like HATU or HBTU, the free amine can directly attack the electrophilic carbon of the coupling reagent instead of the activated carboxylic acid ester. This displaces the HOAt/HOBt moiety and covalently attaches a tetramethylguanidinium (TMG) group to your azetidine, resulting in a stable, positively charged adduct (+98 Da mass shift)[2]. This side reaction is highly competitive if your carboxylic acid is sterically hindered, which slows down the desired amide bond formation[3].

Q2: My reaction mixture turns into a complex mixture of polar degradation products, and the azetidine starting material is consumed. Why? A: This is likely due to azetidine ring opening or dimerization . The 4-membered azetidine ring possesses significant ring strain. When you free-base the 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride salt, the neutralization reaction is exothermic. If a base (like TEA or DIPEA) is added rapidly at room temperature, the localized heat and transient pH spikes can trigger nucleophilic ring-opening or dimerization of the strained azetidine[1].

Q3: Can I pre-mix HATU with the azetidine before adding the carboxylic acid? A: Absolutely not. Pre-mixing a guanidinium-based coupling reagent with a highly nucleophilic amine like azetidine guarantees near-quantitative conversion to the +98 Da guanidinylated side product[2]. The coupling reagent must always be used to pre-activate the carboxylic acid before the amine is introduced.

Part 2: Mechanistic Pathways & Workflows

To understand why certain reagents fail while others succeed, we must visualize the competing mechanistic pathways.

Mechanistic divergence in HATU amidation leading to the +98 Da guanidinylation side product.

Step-by-step workflow for the T3P-mediated amidation of azetidine hydrochloride.

Part 3: Quantitative Data & Reagent Selection

Selecting the right coupling reagent is the most critical variable in this workflow. The table below summarizes the quantitative and qualitative differences between common reagents when applied specifically to nucleophilic azetidines.

Table 1: Comparison of Coupling Reagents for Azetidine Amidation

Coupling Reagent	Guanidinylation Risk (+98 Da)	Epimerization Risk	Workup Complexity	Recommended Use Case
T3P (Propylphosphonic anhydride)	0% (Mechanistically impossible)	Very Low	Low (Water-soluble byproducts)	Primary Recommendation for azetidines.
HATU	High (Up to 40% depending on acid steric bulk)	Low	High (Requires chromatography)	Only if T3P fails; requires strict stoichiometry.
EDC / HOBt	0%	Moderate	Moderate (Urea byproduct removal)	Cost-sensitive scale-ups; slower reaction times.

Part 4: Validated Experimental Protocols

To ensure scientific integrity, the protocols below are designed as self-validating systems . This means the procedure inherently contains checkpoints that confirm success or failure before moving to the next synthetic step.

Protocol A: T3P-Mediated Amidation (The Gold Standard)

Causality Focus: Propylphosphonic anhydride (T3P) activates the carboxylic acid by forming a mixed anhydride. Because it completely lacks a guanidinium moiety, the +98 Da side reaction is mechanistically impossible. Furthermore, T3P generates highly water-soluble phosphonic acid byproducts, streamlining purification[4].

• Preparation: Suspend 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride (1.0 eq) and the carboxylic acid (1.05 eq) in anhydrous EtOAc (0.1 M). Reasoning: EtOAc is the preferred solvent for T3P as it facilitates a direct aqueous workup without solvent swapping.

• Controlled Free-Basing: Cool the suspension to 0 °C using an ice bath. Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq) dropwise over 5 minutes. Reasoning: 1.0 eq neutralizes the HCl salt; the remaining 2.0 eq acts as the proton scavenger for the coupling. Cooling prevents the exothermic neutralization from causing azetidine ring-opening[1].

• Activation: Add T3P (50% w/w solution in EtOAc, 1.5 eq) dropwise at 0 °C. Reasoning: Adding T3P last ensures the acid is pre-mixed with the base, forming the carboxylate which rapidly reacts with T3P, minimizing the time the free azetidine spends in the presence of unreacted coupling reagent.

• Coupling: Remove the ice bath and stir at room temperature for 2–4 hours. Monitor completion via LC-MS.

• Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with EtOAc. Wash the organic layer with water (3x) and brine.

  • Self-Validation Checkpoint: The success of the water washes can be visually validated. A quick TLC (stained with phosphomolybdic acid) of the organic layer will confirm the complete absence of the highly polar T3P byproducts at the baseline.

Protocol B: Controlled HATU Amidation (Alternative Method)

Causality Focus: If T3P is unavailable, HATU can be used, but the order of addition must be strictly inverted to prevent the azetidine from directly attacking the HATU reagent[2].

• Pre-activation: Dissolve the carboxylic acid (1.0 eq) and HATU (1.05 eq, do not use excess) in anhydrous DMF. Add DIPEA (2.0 eq) and stir for 15 minutes at room temperature to fully form the active OAt ester.

• Amine Preparation: In a separate flask, suspend the 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride (1.0 eq) in DMF at 0 °C. Add DIPEA (1.2 eq) dropwise to free-base the amine.

• Coupling: Slowly transfer the pre-activated acid solution dropwise into the azetidine suspension at 0 °C.

  • Self-Validation Checkpoint: Perform an LC-MS analysis of the crude mixture exactly 10 minutes after addition. The absence of a [M+98] peak confirms that the pre-activation successfully consumed all HATU before the azetidine was introduced.

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Metal-Free Amidation of Acids with Formamides and T3P® [organic-chemistry.org]

Reference Data & Comparative Studies

LC-MS/MS Method Validation for 3-((Tetrahydro-2H-pyran-4-yl)oxy)azetidine Hydrochloride: A HILIC vs. RPLC Comparison Guide

As a Senior Application Scientist, I frequently encounter drug candidates and synthetic building blocks that defy conventional chromatographic logic. 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride is a prime example. Featuring a highly polar secondary amine (the azetidine ring) linked via an ether bond to a tetrahydropyran ring, this molecule is exceptionally hydrophilic and lacks a UV-absorbing chromophore.

Standard Reversed-Phase Liquid Chromatography (RPLC) combined with UV detection is fundamentally inadequate for this compound. While LC-MS/MS provides the necessary detection selectivity, the chromatographic challenge remains: retaining a small, polar, positively charged analyte on a hydrophobic C18 column.

This guide objectively compares the performance of RPLC versus Hydrophilic Interaction Liquid Chromatography (HILIC) for the quantification of this compound in biological matrices. Furthermore, it outlines how to build a self-validating system that rigorously complies with for bioanalytical method validation.

The Mechanistic Challenge: Why RPLC Fails and HILIC Succeeds

Causality in Chromatography In RPLC, retention relies on hydrophobic partitioning. The protonated azetidine ring (pKa ~9.5) is highly solvated in aqueous mobile phases, causing it to elute in or near the void volume of a standard C18 column. This lack of retention forces the analyte to co-elute with endogenous salts and phospholipids, leading to severe ion suppression in the Electrospray Ionization (ESI) source.

Conversely, HILIC provides an orthogonal retention mechanism perfectly suited for this molecule, according to . By utilizing a polar stationary phase (e.g., Amide-bonded silica) and a highly organic mobile phase (>70% acetonitrile), HILIC retains polar analytes through a combination of partitioning into a water-enriched layer on the stationary phase, hydrogen bonding, and electrostatic (ion-exchange) interactions.

Fig 1. Comparison of retention mechanisms for polar basic analytes in RPLC versus HILIC modes.

Experimental Methodologies: Building a Self-Validating System

To establish a trustworthy comparison, both methods must be optimized to their respective thermodynamic limits before validation. A self-validating system requires that the method's inherent design prevents failure during rigorous testing.

Step-by-Step Sample Preparation (Protein Precipitation)

• Aliquot 50 µL of plasma into a 96-well plate.

• Precipitate: Add 150 µL of cold Acetonitrile (containing isotopically labeled internal standard). Causality: Acetonitrile crashes proteins effectively and produces an extract with 75% organic content. This is ideal for direct injection onto a HILIC column without peak distortion. Injecting this directly into an RPLC system would cause severe solvent breakthrough effects.

• Agitate: Vortex for 2 minutes, then centrifuge at 4000 x g for 10 minutes at 4°C.

• Transfer: Move 100 µL of supernatant to an autosampler vial.

LC-MS/MS Conditions

RPLC Method (The Baseline):

• Column: C18 (50 x 2.1 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 2% B to 95% B over 3 minutes.

HILIC Method (The Optimized Solution):

• Column: Amide-bonded Silica (100 x 2.1 mm, 1.7 µm)

• Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 90% B to 50% B over 4 minutes. Causality: As noted by , the 10 mM ammonium formate buffer is critical. It controls the ionization state of the azetidine nitrogen and masks unbonded silanol groups on the stationary phase, ensuring reproducible ion-exchange interactions and preventing peak tailing.

Fig 2. LC-MS/MS workflow for polar amines, highlighting the synergy between HILIC and ESI-MS/MS.

Comparative Performance Data

Following the ICH M10 guidelines for bioanalytical method validation, we evaluated both methods. The data below summarizes the findings, proving why HILIC is the superior choice for 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride.

Validation Parameter	RPLC (C18)	HILIC (Amide)	Causality / Mechanistic Driver
Retention Factor (k')	0.4	4.2	HILIC partitions the polar azetidine into the aqueous layer.
Matrix Effect (MF)	45% (Severe Suppression)	98% (Negligible)	HILIC shifts elution away from void volume phospholipids.
Limit of Quantitation	10 ng/mL	0.5 ng/mL	High organic mobile phase in HILIC enhances ESI droplet desolvation.
Peak Symmetry (As)	1.8 (Tailing)	1.1 (Symmetrical)	Buffer in HILIC masks secondary silanol interactions.
Linearity (R²)	0.985	0.999	Reduced matrix interference improves response consistency.

Step-by-Step Validation Protocol (ICH M10 Compliant)

To ensure regulatory compliance, the chosen HILIC method must undergo full validation.

• Selectivity & Specificity: Analyze 6 independent lots of blank matrix. Ensure no interfering peaks >20% of the LLOQ at the retention time of the azetidine derivative, and <5% for the internal standard.

• Calibration Curve & Range: Prepare 8 non-zero calibration standards ranging from 0.5 ng/mL to 500 ng/mL. The back-calculated concentrations must be within ±15% of the nominal value (±20% at LLOQ).

• Accuracy & Precision: Analyze Quality Control (QC) samples at 4 concentration levels (LLOQ, Low, Mid, High) in 6 replicates across 3 independent runs. Acceptance criteria: Coefficient of Variation (CV) ≤ 15% and Bias within ±15%.

• Matrix Effect & Recovery: Calculate the Matrix Factor (MF) by comparing the peak area in the presence of matrix (post-extraction spiked) to the peak area in the absence of matrix (pure solvent). The IS-normalized MF must have a CV < 15%.

• Stability: Evaluate benchtop stability (room temp for 24h), freeze-thaw stability (3 cycles at -80°C), and autosampler stability (4°C for 48h). Because azetidine rings can be susceptible to ring-opening under extreme pH, stability in the extracted matrix must be strictly documented.

Conclusion

For highly polar, basic compounds like 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride, forcing an RPLC method compromises data integrity. The HILIC LC-MS/MS approach is not merely an alternative; it is the scientifically sound choice. By aligning the chromatographic mechanism with the analyte's physicochemical properties, we achieve a self-validating system that easily exceeds ICH M10 regulatory requirements, offering superior sensitivity, minimal matrix effects, and robust precision.

References

• Title: M10 Bioanalytical Method Validation and Study Sample Analysis; International Council for Harmonisation Source: Federal Register (FDA) URL: [Link]

• Title: Reverse-Phase Liquid Chromatography vs. Hydrophilic Interaction Liquid Chromatography Source: Chrom Tech, Inc. URL: [Link]

• Title: HILIC: The Pros and Cons Source: LCGC International URL: [Link]

Scaffold Hopping in Drug Design: 3-((Tetrahydro-2H-pyran-4-yl)oxy)azetidine Hydrochloride vs. Piperidine Derivatives

Executive Summary

In contemporary medicinal chemistry, the selection of a saturated nitrogen heterocycle profoundly influences the physicochemical properties, safety profile, and clinical viability of a lead compound. For decades, piperidine derivatives have served as the ubiquitous workhorse of drug design. However, their high lipophilicity and basicity frequently lead to metabolic liabilities and off-target cardiotoxicity.

To overcome these hurdles, researchers are increasingly utilizing "stretched" or functionalized 4-membered ring systems[1]. The building block 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride represents a sophisticated paradigm shift. By replacing a traditional piperidine ring with an ether-linked azetidine-tetrahydropyran (THP) conjugate, drug designers can systematically lower lipophilicity, modulate basicity, and increase the fraction of sp³ carbons (Fsp³)—all while maintaining the necessary 3D vector for target engagement[2].

Structural & Physicochemical Paradigm

The Piperidine Liability

Piperidines adopt a stable chair conformation but suffer from three primary liabilities in late-stage drug development:

• High Basicity (pKa ~10–11): At physiological pH (7.4), piperidines are predominantly protonated. This localized positive charge is a primary pharmacophore feature for binding to the hERG potassium channel, leading to QT prolongation and cardiotoxicity[3].

• High Lipophilicity (LogP): The contiguous hydrocarbon backbone of piperidine drives up the overall LogP, which often correlates with poor aqueous solubility and high non-specific protein binding.

• Metabolic Vulnerability: The α-carbons adjacent to the piperidine nitrogen are highly susceptible to Cytochrome P450 (CYP450)-mediated oxidation, leading to reactive iminium intermediates or lactam formation.

The THP-oxy-Azetidine Advantage

Substituting a piperidine with 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine fundamentally alters the molecule's physicochemical profile:

• Inductive pKa Modulation: The electronegative ether oxygen at the 3-position of the azetidine exerts a strong electron-withdrawing inductive effect (–I effect) through the strained four-membered ring. This pulls electron density away from the nitrogen lone pair, lowering the pKa and significantly reducing hERG channel affinity[2].

• Enhanced Lipophilic Efficiency (LipE): The incorporation of the THP ring introduces an additional oxygen atom that acts as a hydrogen bond acceptor. This increases the Topological Polar Surface Area (TPSA) and lowers LogP, pushing the molecule into a more favorable "drug-like" chemical space[4].

• Metabolic Shielding: The inherent ring strain of the azetidine, combined with the bulky THP-oxy substituent at the 3-position, sterically and electronically shields the α-carbons from CYP450 oxidation, improving intrinsic clearance (Cl_int)[2].

Quantitative Data Comparison

The following table summarizes the representative physicochemical shifts observed when a standard lipophilic piperidine core is replaced by a 3-(THP-oxy)azetidine moiety in a matched molecular pair (MMP) analysis.

Property	Typical Piperidine Derivative	3-(THP-oxy)azetidine Derivative	Impact on Drug Design
Basic pKa	9.5 – 10.5	7.5 – 8.5	Lower pKa reduces physiological protonation, mitigating hERG binding.
LogP (Lipophilicity)	3.0 – 4.5	1.5 – 2.5	Lower LogP improves aqueous solubility and reduces non-specific toxicity.
TPSA (Ų)	~12.0 (amine only)	~30.5 (amine + 2x ether O)	Higher TPSA improves metabolic stability and alters permeability profiles.
hERG IC₅₀ (µM)	Often < 10 µM (High Risk)	Typically > 30 µM (Safe)	Direct reduction in cardiotoxicity risk[3].
Metabolic Cl_int	High (α-oxidation prone)	Low to Moderate	Extended half-life and improved oral bioavailability.

Mechanistic Pathway: Mitigating hERG Toxicity

The primary driver for adopting the THP-oxy-azetidine scaffold is the mitigation of cardiotoxicity. The hERG channel's inner cavity binds lipophilic, positively charged amines. By lowering both the pKa and the LogP, the azetidine derivative disrupts this binding pharmacophore.

Caption: Mechanistic pathway of hERG liability mitigation via scaffold hopping.

Experimental Validation Protocols

To objectively compare these scaffolds, the following self-validating experimental workflows must be executed.

Caption: Step-by-step experimental workflow for evaluating azetidine vs piperidine scaffolds.

Protocol A: In Vitro Microsomal Stability (CYP450 Clearance)

This assay determines the intrinsic clearance (Cl_int) of the compound by liver microsomes, validating the metabolic shielding of the azetidine core.

• Preparation: Prepare a 0.5 mg/mL human liver microsomal (HLM) protein suspension in 100 mM potassium phosphate buffer (pH 7.4).

  • Causality: Maintaining a low protein concentration ensures linear enzyme kinetics and prevents non-specific protein binding from artificially masking the true intrinsic clearance.

• Pre-Incubation: Add the test compound (final concentration 1 µM) and pre-incubate at 37°C for 5 minutes.

  • Causality: Pre-incubation establishes thermal equilibrium and allows the compound to partition into the microsomal lipid bilayer before the reaction begins.

• Initiation & Quenching: Initiate the reaction by adding NADPH (1 mM final). At precise time points (0, 15, 30, 45, 60 mins), extract 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).

  • Causality: The organic solvent instantly denatures CYP450 enzymes, halting metabolism. The internal standard normalizes any ionization fluctuations during subsequent LC-MS/MS analysis, ensuring a self-validating data set.

• Analysis: Centrifuge to pellet proteins and analyze the supernatant via LC-MS/MS to calculate the half-life (t₁/₂) and Cl_int. Include Verapamil as a high-clearance positive control to validate enzyme activity.

Protocol B: Automated Patch-Clamp Assay for hERG Inhibition

This protocol accurately quantifies the cardiotoxic liability of the basic amine.

• Cell Preparation: Culture Chinese Hamster Ovary (CHO) cells stably transfected with the hERG (Kv11.1) gene.

  • Causality: Using a stable transfected cell line ensures a high, consistent density of hERG channels, providing a robust signal-to-noise ratio for electrophysiological recording.

• Compound Application: Apply the test compound using a cumulative concentration-response design (e.g., 0.1, 1.0, 10, 30 µM) to a single cell.

  • Causality: Cumulative addition on the same cell minimizes biological variability (cell-to-cell differences in channel expression), yielding a highly accurate IC₅₀ curve.

• Electrophysiological Recording: Apply a voltage step protocol: depolarize to +20 mV for 2 seconds (to open and inactivate channels), then repolarize to -50 mV for 2 seconds.

  • Causality: Repolarization relieves inactivation while the channel is still open, generating a massive outward "tail current." Measuring the reduction of this specific tail current is the gold standard for quantifying hERG pore blockade. Astemizole must be used as a positive control to validate assay sensitivity.

Conclusion

The transition from traditional piperidines to the 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine scaffold is a masterclass in rational drug design. By leveraging ring strain, inductive electron withdrawal, and the strategic placement of ether oxygens, researchers can systematically engineer away hERG liabilities and metabolic vulnerabilities while preserving target potency. For drug development professionals, integrating this hydrochloride building block into early-stage discovery pipelines offers a robust mechanism to improve the overall lipophilic efficiency (LipE) and clinical survivability of lead compounds[4].

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• 4. Azetidine and Piperidine Carbamates as Efficient, Covalent Inhibitors of Monoacylglycerol Lipase - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Spectroscopic Validation of 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine Hydrochloride Purity

Introduction

In the landscape of modern drug discovery and development, the quality of chemical building blocks is paramount. Molecules such as 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride are crucial scaffolds in the synthesis of novel therapeutic agents. The azetidine ring, a strained four-membered heterocycle, is a valuable pharmacophore, and its purity can directly impact the yield, impurity profile, and ultimate safety and efficacy of the final Active Pharmaceutical Ingredient (API).[1][2]

This guide provides an in-depth, comparative analysis of orthogonal spectroscopic methods for the robust purity determination of 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride. Moving beyond a simple recitation of procedures, we will explore the causality behind the selection of specific techniques, emphasizing a self-validating analytical system that ensures the highest degree of confidence in the final purity assessment. We will compare the quantitative power of Nuclear Magnetic Resonance (qNMR) as a primary ratio method with the high-resolution separation capabilities of High-Performance Liquid Chromatography (HPLC-UV) and the unparalleled identification strength of Liquid Chromatography-Mass Spectrometry (LC-MS).

Chemical Profile: 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride

• Structure:

  • Molecular Formula: C₈H₁₅NO₂ · HCl

  • Molecular Weight: 193.67 g/mol

  • CAS (Free Base): 1343861-56-2[3]

• Significance: This molecule combines a reactive azetidine moiety with a tetrahydropyran (THP) group, a common structural element in medicinal chemistry. As a hydrochloride salt, its solubility and handling properties are improved for synthetic applications.

• Potential Impurities: A robust analytical strategy must be capable of detecting and quantifying potential impurities, including:

  • Residual starting materials (e.g., azetidin-3-ol, 4-hydroxytetrahydropyran).

  • By-products from the synthesis.

  • Residual solvents.

  • Degradation products.

The Orthogonal Analytical Strategy

To establish the purity of a compound with a high degree of certainty, relying on a single analytical technique is insufficient. We employ an orthogonal approach, using multiple, disparate methods whose potential errors and biases are uncorrelated. This ensures that a complete picture of the sample's composition is obtained. For this molecule, a combination of qNMR, HPLC-UV, and LC-MS provides a powerful, self-validating workflow.

Caption: Orthogonal workflow for comprehensive purity validation.

Primary Purity Assay: Quantitative ¹H NMR (qNMR)

Quantitative NMR (qNMR) stands as a powerful primary method for purity determination. Unlike chromatographic techniques that rely on a comparative response factor, qNMR provides a direct measurement of the molar ratio between the analyte and a certified internal standard.[4][5] This is possible because the integral of an NMR signal is directly proportional to the number of nuclei contributing to that signal, a fundamental physical constant.[6]

Causality & Experimental Choices

• Why qNMR as the Primary Method? It is a primary ratio method of measurement, meaning purity can be determined without needing a pre-certified reference standard of the analyte itself.[5][7] This is invaluable for new chemical entities.

• Choice of Internal Standard (IS): Maleic acid is an excellent choice. Its purity is certified, it is non-volatile, and its two vinylic protons appear as a sharp singlet in a region of the ¹H NMR spectrum (~6.2-6.5 ppm) that is typically free of signals from the analyte, ensuring no overlap.

• Solvent Selection: Deuterated methanol (Methanol-d₄) is chosen for its ability to dissolve both the hydrochloride salt analyte and the maleic acid standard, and for its exchangeable deuterium, which replaces the labile N-H and O-H protons, simplifying the spectrum.

Experimental Protocol: qNMR Purity Determination

• Preparation of Internal Standard Stock: Accurately weigh ~20 mg of certified maleic acid into a 10 mL volumetric flask. Dissolve and dilute to volume with Methanol-d₄.

• Sample Preparation:

  • Accurately weigh ~15 mg of 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride into a clean NMR tube.

  • Using a calibrated pipette, add exactly 500 µL of the internal standard stock solution to the NMR tube.

  • Add an additional 200 µL of Methanol-d₄ to ensure sufficient volume for analysis.

  • Cap and vortex the tube until the sample is completely dissolved.

• Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum on a 400 MHz or higher spectrometer.

  • Key Parameters: Ensure a long relaxation delay (D1 ≥ 5 * T₁ of the slowest relaxing proton) to allow for full magnetization recovery. A value of 30 seconds is typically sufficient. Use a 90° pulse angle.

• Data Processing:

  • Apply Fourier transform, phase correction, and baseline correction to the spectrum.

  • Integrate a well-resolved, unique signal for the analyte (e.g., protons on the azetidine ring) and the singlet for the internal standard (maleic acid).

Caption: Logical flow for qNMR data processing and calculation.

Purity Calculation

The purity of the analyte (Purityₐ) is calculated using the following equation:[6]

Purityₐ (%) = (Iₐ / Iₛₜd) * (Nₛₜd / Nₐ) * (Mₐ / Mₛₜd) * (mₛₜd / mₐ) * Purityₛₜd

Where:

• I: Integral value of the signal

• N: Number of protons for the integrated signal

• M: Molar mass

• m: Mass

• a: Analyte

• std: Internal Standard

Confirmatory Method: HPLC-UV Analysis

High-Performance Liquid Chromatography with UV detection is an essential orthogonal technique. It physically separates the analyte from its impurities based on their differential partitioning between a stationary and mobile phase, providing a high-resolution view of the sample's complexity.[8]

Causality & Experimental Choices

• Orthogonality: HPLC separates based on polarity and hydrophobic interactions, a completely different principle from the structural (magnetic environment) basis of NMR. This makes it an excellent confirmatory method.

• Stationary Phase: A C18 reversed-phase column is the workhorse for small molecule analysis due to its versatility in separating compounds of moderate polarity.[8]

• Mobile Phase: A gradient of water and acetonitrile with a small amount of acid (e.g., formic acid or TFA) is used. The acid improves peak shape for the amine and ensures consistent ionization. A gradient elution is necessary to separate potential impurities with a wide range of polarities in a reasonable timeframe.

• Detection: The analyte lacks a strong chromophore. Therefore, a low UV wavelength (e.g., 205 nm) is required for detection. This is a "catch-all" region, but it provides the necessary sensitivity.

Experimental Protocol: HPLC-UV Impurity Profiling

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Sample Preparation: Prepare a stock solution of the analyte in water or a water/acetonitrile mixture at a concentration of ~1 mg/mL. Filter through a 0.45 µm syringe filter into an HPLC vial.

• Chromatographic Conditions:

  • Column: C18, 150 x 4.6 mm, 3.5 µm

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • UV Detection: 205 nm

  • Gradient Program:

    Time (min)	% Mobile Phase B
    0.0	5
    20.0	95
    25.0	95
    25.1	5

    | 30.0 | 5 |

• Data Analysis: Integrate all peaks in the chromatogram. Calculate the purity based on the area percent of the main peak relative to the total area of all peaks.

Impurity Identification: LC-MS Analysis

While HPLC-UV separates impurities, it does not identify them. Liquid Chromatography-Mass Spectrometry (LC-MS) is the definitive tool for this purpose. By coupling the separation power of HPLC with the mass-resolving capability of a mass spectrometer, we can obtain the mass-to-charge ratio (m/z) of each impurity, providing crucial clues to its identity.[9][10]

Causality & Experimental Choices

• Ionization Source: Electrospray Ionization (ESI) is ideal for this molecule. It is a soft ionization technique that can readily protonate the basic nitrogen on the azetidine ring, yielding a strong [M+H]⁺ ion in positive ion mode.

• Mass Analyzer: A single quadrupole or triple quadrupole mass spectrometer provides sufficient mass accuracy to confirm the identity of expected impurities and propose structures for unknown ones.[9]

Experimental Protocol: LC-MS

The same HPLC method described above is used, but the eluent from the column is directed into the ESI source of the mass spectrometer.

• MS Conditions:

  • Ionization Mode: Positive ESI

  • Scan Range: m/z 50 - 500

  • Capillary Voltage: 3.5 kV

  • Drying Gas (N₂) Flow: 10 L/min

  • Drying Gas Temperature: 350 °C

• Data Analysis & Interpretation:

  • Correlate each peak in the UV chromatogram with its corresponding mass spectrum.

  • The main peak should show an m/z corresponding to the protonated free base [C₈H₁₅NO₂ + H]⁺ = 158.1.

  • Analyze the m/z of impurity peaks to deduce their molecular weights and propose potential structures based on the synthetic route.

Caption: Decision tree for impurity identification using LC-MS.

Comparative Data Summary

The results from each technique should be consolidated to provide a final, high-confidence purity value.

Analytical Technique	Principle of Measurement	Information Provided	Typical Result
Quantitative ¹H NMR (qNMR)	Molar ratio to an internal standard	Absolute purity (mass %)	99.2%
HPLC-UV	UV absorbance after separation	Relative purity (area %), number of impurities	99.7 area %
LC-MS	Mass-to-charge ratio after separation	Molecular weight of analyte and impurities	Main Peak [M+H]⁺ = 158.1

Interpretation of Results:

• The qNMR result (e.g., 99.2%) is considered the most accurate measure of the absolute purity of the organic compound.

• The HPLC area % (e.g., 99.7%) confirms high purity and reveals the presence of minor impurities. The slight difference from qNMR is expected, as UV response factors for impurities may differ from the main compound.

• LC-MS data confirms the identity of the main peak and provides the molecular weights of the impurities detected by HPLC, allowing for their identification and ensuring they are not major structural analogues.

Conclusion

The spectroscopic validation of 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride purity requires a multi-faceted, orthogonal approach. By integrating the absolute quantitative power of qNMR , the high-resolution separation of HPLC-UV , and the definitive identification capabilities of LC-MS , a scientifically sound and trustworthy assessment can be achieved. This guide demonstrates that the causality behind experimental design—from the choice of an internal standard in qNMR to the gradient profile in HPLC—is as crucial as the protocol itself. This rigorous, self-validating workflow ensures that the material meets the stringent quality standards required for its use in pharmaceutical research and development.

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• Emery Pharma. (2024, February 9). A Guide to Quantitative NMR (qNMR). [Link]

• Reading Scientific Services Ltd. (n.d.). qNMR: A powerful tool for purity determination. RSSL. [Link]

• Pauli, G. F., Gödecke, T., Jaki, B. U., & Lankin, D. C. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry, 57(21), 9220–9231. [Link]

• Diehl, B. W. K. (n.d.). Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. Wiley Online Library. [Link]

• Iran Silicate Industries. (n.d.). Identifying Amines: Principles and Practical Methods. [Link]

• Li, Y. (2016, August 24). Application of LCMS in small-molecule drug development. European Pharmaceutical Review. [Link]

• Wang, T. (2016, June 16). Advanced techniques and applications of LC-MS in small molecule drug discovery. European Pharmaceutical Review. [Link]

• Chindhe, S., et al. (2025, July 2). Multistep Synthesis of Novel Impurities of Azelastine Hydrochloride. Sciety. [Link]

• Xu, L., et al. (2006). Small Molecule Quantification by Liquid Chromatography-Mass Spectrometry for Metabolites of Drugs and Drug Candidates. Journal of Visualized Experiments, (1). [Link]

• Hashim, O. S. (2022, June 30). Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity. Journal of Medicinal and Chemical Sciences, 6(3), 553-558. [Link]

• Szolcsányi, P., et al. (2023, January 21). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles. Molecules, 28(3), 1091. [Link]

• Vlase, L., et al. (n.d.). DEVELOPMENT AND VALIDATION OF AN HPLC-UV METHOD FOR DETERMINATION OF SYNTHETIC FOOD COLORANTS. Revue Roumaine de Chimie. [Link]

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A Senior Application Scientist's Guide to Benchmarking 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride in Drug Discovery

Introduction: The Rise of the Azetidine Scaffold

In the landscape of modern medicinal chemistry, the azetidine ring has transitioned from a synthetic curiosity to a privileged scaffold.[1] This strained, four-membered nitrogen-containing heterocycle offers a unique combination of properties that drug discovery programs increasingly seek.[2][3][4] Its inherent rigidity provides a well-defined three-dimensional exit vector for substituents, while its sp3-rich character often leads to improved physicochemical properties such as solubility and metabolic stability.[2][5] Azetidines are frequently employed as bioisosteric replacements for larger, more flexible, or more lipophilic groups like piperidines, pyrrolidines, or even phenyl rings, offering a strategy to fine-tune a compound's pharmacokinetic and pharmacodynamic profile.[1][6]

The selection of a specific azetidine building block is a critical decision in the design of new molecular entities. The substitution on the azetidine core dictates not only its contribution to the final compound's properties but also its reactivity and handling in synthetic workflows. This guide provides an in-depth comparative analysis of 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride , a building block that marries the azetidine core with a solubilizing, metabolically robust tetrahydropyran (THP) moiety. We will benchmark this reagent against other commonly used azetidine building blocks, providing the experimental data and foundational logic required for researchers, scientists, and drug development professionals to make informed decisions in their synthetic campaigns.

Profiling the Target: 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride

The structure of 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine combines two highly desirable motifs in contemporary drug design: the azetidine ring and the tetrahydropyran ring.

• The Azetidine Core : As the central scaffold, it provides a strained four-membered ring system. This strain is a key feature, influencing the ring's reactivity and conformational preferences.[3][4][7] It acts as a compact, rigid linker that projects its substituents into distinct vectors in 3D space.[1]

• The C-3 Ether Linkage : The oxygen atom at the 3-position serves as a hydrogen bond acceptor, which can be crucial for interacting with biological targets and improving aqueous solubility.

• The Tetrahydropyran (THP) Moiety : This saturated, sp3-rich cyclic ether is a well-established feature in approved drugs. Its inclusion is a deliberate strategy to enhance aqueous solubility and increase the fraction of sp3-hybridized carbons (Fsp³), a molecular property correlated with higher clinical success rates. Furthermore, the THP ring is generally more resistant to metabolic degradation (e.g., aromatic hydroxylation) compared to phenyl or other unsaturated rings.[2]

Below is a summary of the calculated physicochemical properties for the free base form of our target building block. The hydrochloride salt form is supplied to enhance stability and improve handling and solubility in aqueous or polar protic solvents for reaction setup.

Property	Value	Source
Molecular Formula	C₈H₁₅NO₂	[8]
Molecular Weight	157.21 g/mol	[8]
Topological Polar Surface Area (TPSA)	30.49 Ų	[8]
cLogP	0.1538	[8]
Hydrogen Bond Acceptors	3	[8]
Rotatable Bonds	2	[8]

Comparative Analysis of Azetidine Building Blocks

To understand the unique advantages of 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine, it is essential to benchmark it against other foundational azetidine building blocks. The choice of substituent at the C-3 position dramatically influences the overall properties the building block imparts to a lead molecule.

Building Block	Structure	Key Features & Predicted Impact
3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine	A 3D, sp3-rich structure.	High Fsp³ character, enhanced solubility, good metabolic stability. The THP group is a proven element for improving ADME properties. The ether linkage provides a hydrogen bond acceptor.
Azetidine	The parent heterocycle.	Smallest azetidine building block. Adds minimal molecular weight. Highly versatile for further functionalization if desired, but offers no intrinsic property modulation.
3-Hydroxyazetidine	Contains a polar hydroxyl group.	Increases polarity and provides a hydrogen bond donor/acceptor. Can serve as a synthetic handle for further derivatization (e.g., etherification, esterification).
3-Phenylazetidine	An sp²-rich substituent.	Introduces aromaticity. Can participate in π-stacking interactions. However, it increases lipophilicity and introduces a potential site for metabolic oxidation on the phenyl ring. Lowers Fsp³ count.
N-Boc-3-azetidinone	A key synthetic intermediate.	Not typically incorporated directly. It is the primary precursor for generating diverse C-3 substituted azetidines via nucleophilic addition to the ketone.[9]

Experimental Section: Reactivity and Functionalization Protocols

The secondary amine of the azetidine ring is its most common point of attachment in synthetic chemistry. The following protocols provide standardized, validated methods for N-functionalization, which are broadly applicable across the azetidine class. The choice of specific reagents and conditions is critical for success and is explained in detail.

Workflow for N-Functionalization of Azetidine Scaffolds

Caption: General workflow for key N-functionalization reactions of azetidines.

Protocol 1: N-Alkylation via Reductive Amination

This is one of the most robust and versatile methods for forming C-N bonds, particularly for installing alkyl groups.

Causality: The reaction proceeds via the formation of an intermediate iminium ion from the azetidine and an aldehyde/ketone, which is then reduced in situ by a mild hydride reagent. Sodium triacetoxyborohydride (STAB) is the reductant of choice because it is mild enough not to reduce the starting aldehyde, is selective for the iminium ion, and tolerates slightly acidic conditions that favor iminium formation.[10]

Step-by-Step Protocol:

• To a round-bottom flask, add 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride (1.0 eq) and the desired aldehyde or ketone (1.1 eq).

• Dissolve the components in an anhydrous solvent such as dichloromethane (DCM) or dichloroethane (DCE).

• Add a non-nucleophilic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.1 eq), to neutralize the hydrochloride salt and liberate the free amine. Stir for 10 minutes at room temperature.

• Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise. Caution: Gas evolution may occur.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS until the starting azetidine is consumed (typically 2-16 hours).

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.[10]

• Separate the organic layer, and extract the aqueous layer with DCM (2x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the N-alkylated product.[10]

Protocol 2: N-Acylation with an Acid Chloride

This protocol is a straightforward and high-yielding method for forming an amide linkage.

Causality: The azetidine nitrogen acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acid chloride. A base is required to scavenge the HCl generated during the reaction, driving the reaction to completion and preventing the protonation and deactivation of the starting amine.

Step-by-Step Protocol:

• Dissolve 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride (1.0 eq) in anhydrous DCM in a round-bottom flask and cool the solution to 0 °C in an ice bath.

• Add a non-nucleophilic base such as DIPEA or TEA (2.2 eq). The first equivalent neutralizes the HCl salt, and the second scavenges the HCl produced in the reaction.

• Slowly add the acid chloride (1.05 eq) dropwise to the cooled solution.

• Allow the reaction to warm to room temperature and stir until completion as monitored by TLC or LC-MS (typically 1-4 hours).

• Quench the reaction with water. Separate the layers and extract the aqueous phase with DCM.

• Combine the organic layers, wash with saturated aqueous sodium bicarbonate, then with brine. Dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the residue by flash column chromatography to afford the N-acylated azetidine.

Interpreting the Data: Why Choose 3-((THP)oxy)azetidine?

The true value of a building block is realized when it solves a specific problem in a drug discovery campaign. The data and structural features of 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine suggest its utility in several key areas.

Impact of Azetidine Building Blocks on Physicochemical Properties

Caption: Impact of C-3 substituent on key drug discovery properties.

• Solving Solubility Issues: In lead optimization, poor aqueous solubility is a frequent hurdle. Replacing a lipophilic group (like a phenyl or benzyl) with a fragment derived from 3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine is a rational strategy. The combination of the ether oxygen and the THP ring introduces polar functionality and disrupts planarity, both of which favor improved solubility.

• Enhancing Metabolic Stability: Aromatic rings are often susceptible to metabolic oxidation by cytochrome P450 enzymes. The THP ring is a saturated scaffold that lacks these metabolic soft spots, making it a more robust alternative. Incorporating this building block can mitigate issues with rapid metabolic clearance.[2]

• Navigating Chemical Space with 3D-Rich Fragments: Modern drug discovery emphasizes moving away from "flat" molecules to explore three-dimensional chemical space, which can lead to improved selectivity and novel intellectual property.[2] This building block, with its two non-planar rings, is an excellent tool for increasing the Fsp³ character and overall three-dimensionality of a lead compound.

Conclusion

3-((tetrahydro-2H-pyran-4-yl)oxy)azetidine hydrochloride is a highly valuable building block for medicinal chemists aiming to enhance the drug-like properties of their compounds. Its design rationally combines the rigid, compact azetidine core with the solubility-enhancing and metabolically robust tetrahydropyran moiety. Benchmarked against simpler azetidines, it offers a superior method for simultaneously modulating multiple ADME (Absorption, Distribution, Metabolism, and Excretion) parameters. The provided experimental protocols demonstrate its straightforward incorporation using standard, reliable synthetic methods. By understanding the causal relationship between its structure and its functional impact, researchers can strategically deploy this building block to accelerate the journey from a promising hit to a viable drug candidate.

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